3-Methylhexane-2,5-dione

• CAS: 4437-50-7

Core Science & Biosynthesis

Technical Whitepaper: 3-Methylhexane-2,5-Dione – Structural Properties, Synthetic Utility, and Toxicological Applications

Executive Summary

As a Senior Application Scientist navigating the intersection of organic synthesis and toxicological modeling, I frequently encounter 1,4-dicarbonyl compounds (γ-diketones) as indispensable bifunctional scaffolds. 3-Methylhexane-2,5-dione is a prime example. This methylated γ-diketone serves a dual mandate in modern research: it acts as a highly regioselective building block for the synthesis of complex heterocyclic pharmacophores via the Paal-Knorr reaction, and it functions as a critical mechanistic probe for studying chemical-induced neurotoxicity. This whitepaper synthesizes the physicochemical properties, structural utility, and validated experimental workflows associated with 3-methylhexane-2,5-dione, providing drug development professionals with a comprehensive, field-proven guide.

Physicochemical Profile & Molecular Identity

Understanding the physical properties of 3-methylhexane-2,5-dione is critical for optimizing reaction conditions, particularly in high-temperature cyclizations where solvent selection and boiling points dictate thermodynamic control. The asymmetric C3 carbon also introduces chirality, allowing for enantioselective synthetic applications[1].

Table 1: Chemical and Physical Properties of 3-Methylhexane-2,5-Dione

Property	Value	Source / Notes
IUPAC Name	3-methylhexane-2,5-dione	Standard nomenclature
CAS Registry Number	4437-50-7	Unique identifier
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol	Computed baseline
Boiling Point	200.5 °C at 760 mmHg	Critical for reflux conditions[2]
Flash Point	71 °C	Safety parameter[2]
Density	~0.97 g/cm³	Predicted baseline
SMILES	CC(CC(C)=O)C(C)=O	Structural representation[1]

Note: Data aggregated from the, [1], and [2].

Mechanistic Utility in Drug Development: The Paal-Knorr Pathway

In drug discovery, the pyrrole ring is a privileged scaffold. 3-Methylhexane-2,5-dione is uniquely suited for the Paal-Knorr synthesis of 3-methyl-substituted pyrroles, furans, and thiophenes[2][3].

The Causality of the Methyl Group: Why choose the 3-methyl derivative over the unsubstituted 2,5-hexanedione? The methyl group at the C3 position introduces steric bulk that breaks the symmetry of the diketone. During the nucleophilic attack by a primary amine, this steric hindrance dictates the regioselectivity of the initial hemiaminal formation, which is crucial when synthesizing complex, non-symmetrical drug intermediates.

Logical workflow of the Paal-Knorr pyrrole synthesis using 3-methylhexane-2,5-dione.

Toxicological Modeling: Protein Crosslinking & Neuropathy

Beyond synthesis, γ-diketones are notorious for their role in occupational neurotoxicity. Similar to its parent analog 2,5-hexanedione (the neurotoxic metabolite of n-hexane), 3-methylhexane-2,5-dione acts as an electrophilic sink in biological systems.

Mechanism of Action: The diketone reacts with the ε-amino groups of lysine residues on cytoskeletal proteins (such as neurofilaments) to form substituted pyrrole adducts. However, pyrrole formation alone does not cause neuropathy. The critical, field-proven insight is that these pyrroles undergo autoxidation , generating reactive radical species that form covalent intermolecular crosslinks. This massive protein crosslinking disrupts axonal transport, leading to giant axonal neuropathy.

Mechanistic pathway of gamma-diketone-induced protein crosslinking and neuropathy.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify success before proceeding.

Protocol A: Microwave-Assisted Paal-Knorr Synthesis of Substituted Pyrroles

Objective: Rapid synthesis of a 3-methyl-substituted pyrrole. Logic & Causality: Microwave irradiation is utilized to rapidly drive the endothermic dehydration step, minimizing the formation of polymeric byproducts. Toluene is selected as the solvent because its boiling point (~110 °C) allows for high-temperature reactions and facilitates the azeotropic removal of water, shifting the equilibrium entirely toward the pyrrole product[3].

• Preparation: In a 10 mL microwave-safe reaction vial, dissolve 1.0 mmol of 3-methylhexane-2,5-dione in 3.0 mL of anhydrous toluene.

• Amine Addition: Add 1.1 mmol of the target primary amine (e.g., aniline). Rationale: A 10% molar excess of the amine ensures complete consumption of the diketone.

• Catalysis: Add 0.1 mmol (10 mol%) of p-toluenesulfonic acid (p-TsOH). Rationale: The acid protonates the carbonyl oxygen, increasing the electrophilicity of the C2 and C5 carbons to facilitate nucleophilic attack.

• Reaction: Seal the vial and subject it to microwave irradiation at 150 °C for 10 minutes[3].

• Validation Checkpoint: Spot the reaction mixture on a silica TLC plate (Hexane:Ethyl Acetate 4:1). The disappearance of the diketone spot (visualized via KMnO₄ stain) and the appearance of a highly UV-active pyrrole spot confirms complete conversion.

• Workup: Quench the reaction with 5 mL of saturated NaHCO₃ to neutralize the acid catalyst. Extract with ethyl acetate (3 x 5 mL), dry the combined organic layers over anhydrous MgSO₄, and concentrate under reduced pressure.

Protocol B: In Vitro Protein Crosslinking Assay

Objective: Model γ-diketone neurotoxicity by crosslinking Bovine Serum Albumin (BSA). Logic & Causality: This assay mimics physiological exposure. Extended incubation allows the slow Paal-Knorr cyclization to occur on the protein surface, while subsequent oxygen exposure triggers the autoxidation required for crosslinking.

• Protein Preparation: Prepare a 2 mg/mL solution of BSA in 0.1 M sodium phosphate buffer (pH 7.4). Rationale: Physiological pH ensures the ε-amino groups of lysine are partially deprotonated and highly nucleophilic.

• Diketone Incubation: Add 3-methylhexane-2,5-dione to achieve a final concentration of 50 mM.

• Primary Incubation: Incubate the mixture at 37 °C in the dark for 72 hours. Rationale: Pyrrole formation is a slow process; extended incubation at 37 °C mimics chronic in vivo exposure.

• Autoxidation Trigger: Open the reaction vials and expose the samples to ambient air (O₂) for an additional 24 hours with gentle agitation.

• Validation Checkpoint: Analyze the samples using SDS-PAGE (polyacrylamide gel electrophoresis). The shift of the standard 66 kDa BSA band to high-molecular-weight smears (>130 kDa) at the top of the gel confirms covalent intermolecular crosslinking, validating the toxicological mechanism.

References

• "3-methylhexane-2,5-dione - the NIST WebBook", National Institute of Standards and Technology (NIST),[Link]

• "(3R)-3-methylhexane-2,5-dione | C7H12O2 | CID 59371849", PubChem (National Institutes of Health),[Link]

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• 1. (3R)-3-methylhexane-2,5-dione | C7H12O2 | CID 59371849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methylhexane-2,5-dione | 4437-50-7 | Benchchem [benchchem.com]
• 3. Tetrahydrothiophene-2-carbonitrile|112212-94-9 [benchchem.com]

Mechanism of 3-Methylhexane-2,5-dione Neurotoxicity In Vivo: A Technical Guide to Gamma-Diketone Neuropathy

Executive Summary & Toxicological Profile

3-Methylhexane-2,5-dione (3-MHD) is a highly potent neurotoxic γ -diketone and a critical structural analogue used to study the pathogenesis of chemical-induced neuropathies. While its unmethylated parent compound, 2,5-hexanedione (2,5-HD)—the primary neurotoxic metabolite of the industrial solvent n-hexane—classically induces central-peripheral distal axonopathy, 3-MHD presents a distinct and accelerated toxicodynamic profile [1].

The addition of a single methyl group at the C3 position fundamentally alters the reaction kinetics of the molecule with axonal proteins. This structural modification shifts the topological manifestation of the neuropathy from distal axonal segments to intermediate or proximal locations, providing a powerful model for understanding how pharmacokinetic reaction rates dictate the spatial distribution of neurodegenerative lesions [2].

Molecular Pathogenesis: The Core Mechanism

The neurotoxicity of 3-MHD is driven by a sequential, multi-step biochemical cascade that specifically targets neurofilament (NF) proteins within the axonal cytoskeleton.

Phase 1: Paal-Knorr Pyrrole Formation

Upon systemic absorption, 3-MHD penetrates the blood-brain and blood-nerve barriers. Within the axoplasm, the γ -diketone undergoes a classic Paal-Knorr condensation reaction with the ϵ -amino groups of lysine residues on NF proteins. This reaction yields a stable 1-alkyl-2,3,5-trimethylpyrrole adduct.

Phase 2: Accelerated Autoxidation

The critical divergence between 2,5-HD and 3-MHD lies in the oxidation susceptibility of their respective pyrroles. The trimethylpyrroles generated by 3-MHD possess higher electron density due to the inductive electron-donating effect of the additional methyl group. This renders the 3-MHD-derived pyrrole significantly more susceptible to autoxidation than the dimethylpyrrole of 2,5-HD, rapidly generating highly reactive electrophilic intermediates [1].

Phase 3: Covalent Protein Cross-Linking

The reactive electrophiles undergo oxidative coupling, covalently cross-linking adjacent neurofilament proteins. This cross-linking disrupts the delicate non-covalent interactions required for normal cytoskeletal dynamics.

Phase 4: Axonal Transport Disruption & Giant Axonopathy

The covalently cross-linked NFs form massive, insoluble aggregates. Because the autoxidation and cross-linking occur so rapidly with 3-MHD, these aggregates form and physically block anterograde axonal transport much earlier in the transport process compared to 2,5-HD. This kinetic acceleration explains why 3-MHD induces "giant axonopathy" (massive neurofilament-filled swellings) at intermediate or proximal locations, rather than at the distal nodes[2].

Figure 1: Molecular pathway of 3-MHD-induced neurofilament cross-linking and proximal axonopathy.

Comparative Toxicodynamics

The relationship between pyrrole methylation, autoxidation rate, and the anatomical site of axonal swelling is a fundamental principle of γ -diketone neurotoxicity. The data below summarizes this structure-activity relationship.

Compound	Pyrrole Adduct Formed	Relative Autoxidation Rate	Primary Site of Axonopathy	Neurotoxic Potency
2,5-Hexanedione (2,5-HD)	2,5-Dimethylpyrrole	Baseline (1x)	Distal	Moderate
3-Methyl-2,5-hexanedione (3-MHD)	2,3,5-Trimethylpyrrole	High (~4x)	Intermediate/Proximal	High
3,4-Dimethyl-2,5-hexanedione	2,3,4,5-Tetramethylpyrrole	Very High (>10x)	Proximal (Spinal Roots)	Very High

In Vivo Experimental Workflows & Protocols

To robustly investigate this mechanism, a self-validating experimental workflow must be employed. This involves parallel biochemical and histopathological assessments to correlate pyrrole formation directly with the topological onset of axonal swelling.

Protocol 1: In Vivo Induction and Phenotypic Assessment

• Animal Model: Male Sprague-Dawley rats (200–250g).

• Administration: Intraperitoneal (i.p.) injection of 3-MHD (e.g., 1.0 mmol/kg/day for 3-5 weeks).

  • Causality Note: i.p. administration is chosen over oral gavage to ensure consistent systemic bioavailability, bypassing the high variability of first-pass hepatic metabolism which could alter the effective dose of the diketone reaching the nervous system.

• Mechanistic Control: Alongside a vehicle control, utilize 3-(trifluoromethyl)-2,5-hexanedione (3-TFMHD). 3-TFMHD forms an autoxidatively inert pyrrole, serving as an essential negative control to prove that oxidative cross-linking, not just pyrrole formation, is required for the pathology [1].

Protocol 2: Histopathological Analysis of Axonopathy

• Step 1: Perfusion Fixation: Euthanize animals and perform transcardial perfusion with 4% paraformaldehyde and 2.5% glutaraldehyde in 0.1 M phosphate buffer.

  • Causality Note: Dual fixatives are critical. Glutaraldehyde rapidly cross-links structural proteins, preserving the delicate ultrastructure of the neurofilament aggregates which would otherwise degrade during tissue processing.

• Step 2: Tissue Harvesting: Isolate the sciatic nerve (distal/intermediate) and spinal roots (proximal).

• Step 3: Embedding & Staining: Post-fix in 1% osmium tetroxide, dehydrate, and embed in Spurr's plastic resin. Cut semi-thin sections (1 µm) and stain with Toluidine blue.

  • Causality Note: Toluidine blue provides exceptionally high contrast for lipid-rich myelin sheaths and the axoplasm, allowing for precise morphometric quantification of axonal diameter and identification of giant axonal swellings.

Protocol 3: Biochemical Quantification of Pyrrole Adducts

• Step 1: Cytoskeletal Isolation: Homogenize fresh, unfixed nerve tissue in a Triton X-100 buffer to solubilize membrane proteins, followed by centrifugation to isolate the insoluble cytoskeletal fraction (containing NFs).

• Step 2: Ehrlich's Reagent Assay: React the protein fraction with 4-(dimethylamino)benzaldehyde (Ehrlich's reagent) in acidic conditions.

  • Causality Note: This reagent specifically reacts with the electron-rich pyrrole rings to form a chromophore detectable at 525 nm. This allows researchers to directly quantify the primary toxicokinetic event (pyrrole adduction) and correlate it with the severity of the clinical phenotype.

Figure 2: Parallel in vivo workflow for correlating biochemical adduction with histopathology.

References

• Title: Novel 2,5-Hexanedione Analogues. Substituent-Induced Control of the Protein Cross-Linking Potential and Oxidation Susceptibility of the Resulting Primary Amine-Derived Pyrroles Source: Chemical Research in Toxicology (American Chemical Society) URL: [Link]

• Title: Giant axonopathy characterized by intermediate location of axonal enlargements and acceleration of neurofilament transport Source: Brain Research (Elsevier) URL: [Link]

Metabolic Pathways and Toxicological Implications of 3-Methylhexane-2,5-dione Formation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The study of solvent toxicology is critical in both occupational health and drug development, where understanding the metabolic fate of xenobiotics is paramount. While the neurotoxicity of linear alkanes like n-hexane is well-documented and attributed to its γ-diketone metabolite, 2,5-hexanedione, the metabolic pathways of branched-chain alkanes are less characterized. This guide provides an in-depth examination of the putative metabolic pathway leading to the formation of 3-methylhexane-2,5-dione from its parent compound, 3-methylhexane.[1][2] We will explore the enzymatic machinery responsible for this biotransformation, the chemical mechanism underlying its expected neurotoxicity, and the analytical methodologies required for its detection as a biomarker of exposure. This document serves as a technical resource, synthesizing established principles of alkane metabolism to build a predictive framework for assessing the toxicological risk of 3-methylhexane.

The Precedent: γ-Diketone Neurotoxicity

The toxicological significance of 3-methylhexane-2,5-dione is best understood through the lens of its linear analog, 2,5-hexanedione (HD). HD is the primary neurotoxic metabolite of the industrial solvent n-hexane.[3] Chronic exposure to n-hexane leads to a debilitating peripheral neuropathy characterized by a "dying-back" of nerve axons.[4] This pathology is not caused by n-hexane itself, but by its metabolic activation to HD.

The key structural feature responsible for this toxicity is the γ-diketone arrangement, where two ketone groups are separated by two methylene carbons. This specific spacing enables the molecule to react with primary amine groups in proteins, most notably the ε-amino group of lysine residues.[3] This reaction, a Paal-Knorr synthesis, forms stable pyrrole adducts within the protein structure. Subsequent oxidation of these pyrroles leads to protein cross-linking, particularly in neurofilaments, which disrupts critical axonal transport and ultimately causes axonal degeneration and nerve damage.[3] Given that 3-methylhexane-2,5-dione is also a γ-diketone, it is mechanistically poised to exert similar neurotoxic effects.

The Engine of Alkane Metabolism: Cytochrome P450 Monooxygenases

The initial and rate-limiting step in the metabolism of saturated hydrocarbons (alkanes) is their oxidation by Cytochrome P450 (CYP) enzymes.[5][6] These heme-containing monooxygenases are found predominantly in the liver and are responsible for metabolizing a vast array of xenobiotics. The catalytic cycle of CYP enzymes involves the activation of molecular oxygen to insert one oxygen atom into an unactivated C-H bond, a chemically challenging reaction, to form a hydroxyl group.[7]

For alkanes, the site of hydroxylation is influenced by the specific CYP isoform and the structure of the alkane itself. While terminal (ω) hydroxylation is a common detoxification pathway, sub-terminal (e.g., ω-1) hydroxylation is the critical bioactivation step that initiates the cascade toward toxic γ-diketone metabolites.[7][8] Several CYP isoforms, including CYP2E1 and members of the CYP2B family, are known to be involved in the metabolism of volatile hydrocarbons.[9]

Proposed Metabolic Pathway for 3-Methylhexane-2,5-dione Formation

Direct literature detailing the complete metabolic pathway of 3-methylhexane is limited. However, based on the well-established principles of n-hexane and n-heptane metabolism, a scientifically robust putative pathway can be constructed. The biotransformation of 3-methylhexane to 3-methylhexane-2,5-dione is a multi-step process involving sequential hydroxylation and oxidation reactions.

Step 1: Primary Hydroxylation The metabolism is initiated by CYP-mediated hydroxylation of the 3-methylhexane chain. To form the 2,5-dione, hydroxylation must occur at the C2 and C5 positions. This can happen in either order, leading to the formation of secondary alcohol intermediates:

• 3-methyl-2-hexanol

• 4-methyl-2-hexanol (structurally identical to 3-methyl-5-hexanol)

Step 2: Oxidation to Monoketones These secondary alcohols are substrates for cytosolic enzymes such as alcohol dehydrogenase (ADH), which oxidizes them to their corresponding monoketone metabolites:

• 3-methyl-2-hexanone

• 4-methyl-2-hexanone

Step 3: Secondary Hydroxylation and Oxidation to γ-Diketone The monoketone intermediates re-enter the metabolic machinery for a second round of oxidation. A CYP enzyme hydroxylates the monoketone at the other required position (e.g., 3-methyl-2-hexanone is hydroxylated at C5), creating a hydroxy-ketone intermediate (5-hydroxy-3-methyl-2-hexanone). This intermediate is then rapidly oxidized by alcohol dehydrogenase to yield the final neurotoxic product, 3-methylhexane-2,5-dione .

Below is a diagrammatic representation of this proposed metabolic cascade.

Caption: Proposed metabolic pathway for the formation of 3-methylhexane-2,5-dione.

Chemical Mechanism of γ-Diketone Neurotoxicity

The neurotoxicity of 3-methylhexane-2,5-dione stems from its ability to covalently modify proteins. The spacing of the carbonyl groups at the 2- and 5-positions is ideal for reacting with primary amines, such as the lysine residues abundant in neurofilaments and other structural proteins within the neuron.

The reaction proceeds via a Paal-Knorr synthesis:

• Schiff Base Formation: One of the ketone groups reacts with the primary amine of a lysine residue to form a Schiff base (imine).

• Cyclization: The second ketone group, held in close proximity, undergoes an intramolecular reaction with the Schiff base, leading to cyclization.

• Dehydration: The resulting heterocyclic intermediate dehydrates to form a stable, substituted pyrrole ring covalently attached to the protein backbone.

This process, termed "pyrrolylation," permanently alters the protein's structure. Over time, these pyrrole adducts can undergo further oxidation, leading to the cross-linking of adjacent protein chains. This aggregation disrupts the highly organized cytoarchitecture of the axon, impairs axonal transport, and leads to the characteristic giant axonal swellings and distal "dying-back" neuropathy.

Caption: Mechanism of γ-diketone neurotoxicity via protein pyrrolylation.

Quantitative Analysis: Protocol for Urinary Diketone Biomarkers

Urinary metabolites serve as crucial non-invasive biomarkers for assessing xenobiotic exposure.[10][11] For solvents like 3-methylhexane, the concentration of the ultimate diketone metabolite in urine is expected to correlate with exposure levels. The following protocol outlines a general, robust methodology for the quantification of urinary alkyl-diketones using gas chromatography-mass spectrometry (GC-MS).

Objective: To quantify the concentration of 3-methylhexane-2,5-dione in urine samples as a biomarker of exposure to 3-methylhexane.

Materials:

• Urine collection cups

• Screw-cap glass vials

• Concentrated hydrochloric acid (HCl)

• Sodium chloride (NaCl)

• Extraction solvent (e.g., Dichloromethane or Ethyl Acetate)

• Internal Standard (IS) solution (e.g., deuterated 2,5-hexanedione)

• Anhydrous sodium sulfate (Na₂SO₄)

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Methodology:

• Sample Collection & Storage:

  • Collect spot urine samples (e.g., end-of-shift) in sterile polypropylene cups.

  • Transfer aliquots to labeled glass vials.

  • If not analyzed immediately, store samples frozen at -20°C or below to prevent degradation.

• Acid Hydrolysis (Deconjugation):

  • Rationale: In the body, metabolites are often conjugated with glucuronic acid or sulfate to increase water solubility for excretion.[10][12] Acid hydrolysis cleaves these conjugates, releasing the total amount of the metabolite for analysis.

  • Thaw a known volume of urine (e.g., 5 mL) in a screw-cap vial.

  • Spike the sample with a known amount of the internal standard solution.

  • Acidify the urine to a pH of approximately 0.5 by adding concentrated HCl.

  • Securely cap the vial and heat in a water bath or heating block at 90-100°C for 30 minutes.

  • Allow the sample to cool completely to room temperature.

• Liquid-Liquid Extraction:

  • Saturate the aqueous sample with NaCl to improve extraction efficiency (salting out).

  • Add a precise volume of extraction solvent (e.g., 3 mL Dichloromethane).

  • Vortex or shake vigorously for 2-5 minutes to extract the analyte into the organic phase.

  • Centrifuge the sample to achieve complete phase separation.

• Sample Cleanup and Concentration:

  • Carefully transfer the organic (bottom) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the dried organic extract to a new vial.

  • If necessary, concentrate the sample under a gentle stream of nitrogen to a final volume of ~100 µL. Do not evaporate to complete dryness.

• GC-MS Analysis:

  • Inject 1-2 µL of the final extract onto the GC-MS system.

  • GC Conditions (Example):

    • Injector: Splitless mode, 250°C

    • Column: 30m x 0.25mm ID x 0.25µm film thickness

    • Oven Program: 40°C hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

    • Carrier Gas: Helium

  • MS Conditions (Example):

    • Ionization: Electron Ionization (EI), 70 eV

    • Acquisition: Selected Ion Monitoring (SIM) mode for maximum sensitivity. Monitor characteristic ions for 3-methylhexane-2,5-dione and the internal standard.

• Quantification:

  • Prepare a calibration curve using blank urine spiked with known concentrations of 3-methylhexane-2,5-dione and a constant concentration of the internal standard.

  • Process the calibrators using the same hydrolysis and extraction procedure as the unknown samples.

  • Calculate the concentration in the unknown samples by comparing the analyte/IS peak area ratio to the calibration curve.

  • Results are typically normalized to urinary creatinine concentration to account for variations in urine dilution.

Caption: General workflow for the analysis of urinary diketone metabolites.

Data Summary: Comparative Toxicology

To contextualize the potential hazard of 3-methylhexane, it is useful to compare it with its well-studied linear analogs.

Compound	Parent Alkane	Molecular Formula	Structure	Neurotoxic Metabolite
n-Hexane	n-Hexane	C₆H₁₄	CH₃(CH₂)₄CH₃	2,5-Hexanedione
3-Methylhexane	3-Methylhexane	C₇H₁₆	CH₃CH₂CH(CH₃)(CH₂)₂CH₃	3-Methylhexane-2,5-dione
n-Heptane	n-Heptane	C₇H₁₆	CH₃(CH₂)₅CH₃	2,5-Heptanedione

The presence of the methyl group in 3-methylhexane may influence its metabolic rate and the relative production of the neurotoxic diketone compared to other metabolites, representing a key area for future toxicokinetic research.

Conclusion and Future Directions

This guide outlines the proposed metabolic pathway for the formation of the neurotoxic γ-diketone 3-methylhexane-2,5-dione from its parent solvent, 3-methylhexane. By applying established principles of alkane biochemistry, we can predict that 3-methylhexane is bioactivated via a multi-step enzymatic process mediated by Cytochrome P450 and alcohol dehydrogenase. The resulting γ-diketone is expected to exert neurotoxicity through the covalent modification and cross-linking of axonal proteins, a mechanism well-established for its structural analogs.

For researchers and professionals in drug development and occupational safety, this framework underscores the importance of considering metabolic activation when assessing the safety of even seemingly simple aliphatic compounds. Future research should focus on experimentally validating this proposed pathway, identifying the specific CYP450 isoforms involved, and conducting in vivo studies to quantify the neurotoxic potency of 3-methylhexane-2,5-dione relative to other known neurotoxic diketones. Such data are essential for developing accurate risk assessments and establishing safe exposure limits.

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• 8. academic.oup.com [academic.oup.com]
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• 11. Urinary methyl tert-butyl ether and benzene as biomarkers of exposure to urban traffic - PubMed [pubmed.ncbi.nlm.nih.gov]
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3-Methylhexane-2,5-dione (3-MHD): Target Adduction Kinetics and Toxicodynamic Profiling

Target Audience: Toxicologists, Pharmacokineticists, and Preclinical Drug Development Scientists Document Type: Technical Whitepaper

Executive Summary & The "Receptor" Paradigm Shift

In classical pharmacology, "receptor binding affinity" denotes the reversible, non-covalent interaction between a ligand and a specific protein structure (e.g., GPCRs, ion channels). However, when evaluating γ-diketone neurotoxicants such as 3-methylhexane-2,5-dione (3-MHD) —a highly potent metabolite of branched aliphatic hydrocarbons—this paradigm must shift to a toxicodynamic covalent adduction model [1].

For 3-MHD, the "receptors" are the nucleophilic ε-amino groups of specific lysine residues on cytoskeletal proteins, predominantly neurofilaments (NF-M and NF-H). The "binding affinity" is therefore defined by the chemical kinetics of electrophilic attack, specifically the Paal-Knorr pyrrole synthesis , followed by autoxidation and irreversible protein cross-linking [2]. This whitepaper details the structural causality, kinetic profiling, and validated experimental methodologies for quantifying 3-MHD interactions.

Mechanistic Causality: Why 3-MHD Outpaces 2,5-Hexanedione

The neurotoxic potency of γ-diketones is directly proportional to their rate of pyrrole formation. 3-MHD is structurally analogous to 2,5-hexanedione (2,5-HD, the primary neurotoxic metabolite of n-hexane), but features a methyl substitution at the C3 position.

The Steric Acceleration Effect

The addition of the C3-methyl group fundamentally alters the molecule's binding kinetics. The methyl group restricts rotation around the C3-C4 bond, effectively forcing the two carbonyl groups into closer spatial proximity. This conformational restriction lowers the activation energy required for the initial nucleophilic attack by the lysine primary amine, accelerating the dehydration steps of the Paal-Knorr cyclization [3].

Consequently, 3-MHD exhibits a "binding affinity" (pyrrole formation rate) significantly higher than 2,5-HD, leading to more rapid neurofilament accumulation and shifting the pathology from a distal axonopathy to an intermediate/proximal axonopathy [2].

Fig 1: Toxicodynamic pathway of 3-MHD from metabolism to neurofilament cross-linking.

Comparative Kinetics and Toxicodynamics

Physiologically based pharmacokinetic (PBPK) modeling of γ-diketones reveals that systemic clearance and biological half-life are heavily influenced by the rate of covalent protein binding [4]. Because 3-MHD reacts rapidly with tissue proteins, its apparent volume of distribution is larger, and its free plasma concentration drops faster than non-reactive analogs, despite causing more severe toxicity.

Table 1: Relative Binding Kinetics and Neurotoxic Potency of γ-Diketones

Compound	Structural Modification	Relative Pyrrole Formation Rate*	Protein Cross-Linking Potential	Primary Neuropathology
2,5-Hexanedione (2,5-HD)	Unsubstituted	1.0x (Baseline)	Moderate	Distal Axonopathy
3-Methylhexane-2,5-dione (3-MHD)	C3-Methyl	~3.5x - 5.0x	High	Intermediate/Proximal
3,4-Dimethyl-2,5-hexanedione	C3, C4-Dimethyl	~20x - 35x	Very High	Severe Proximal
3-(Trifluoromethyl)-2,5-HD	C3-Trifluoromethyl	~3.0x	Zero (Resists Autoxidation)	None (Inert Pyrrole)

*Rates are normalized to 2,5-HD baseline in standardized in vitro RNase A assays at pH 7.4, 37°C.

Experimental Methodology: Quantifying Adduction Kinetics

To accurately measure the "binding affinity" (reaction kinetics) of 3-MHD, researchers must decouple the initial pyrrole formation from the subsequent autoxidation/cross-linking phase.

Why RNase A? Bovine Pancreatic Ribonuclease A (RNase A) is the gold-standard surrogate "receptor" for these assays. It contains 10 highly accessible lysine residues and lacks free sulfhydryl groups, eliminating confounding Michael addition reactions and isolating the primary amine-diketone interaction [1].

Step-by-Step Protocol: Multiplexed Kinetic Assay

Self-Validating Design: This protocol utilizes 3-(trifluoromethyl)-2,5-hexanedione (3-TFMHD) as a negative control for cross-linking. Because the strongly electron-withdrawing CF3​ group prevents pyrrole autoxidation, it validates that any loss of monomeric protein in the 3-MHD cohort is strictly due to oxidative cross-linking, not simple mass addition.

• Reagent Preparation:

  • Prepare a 10 mg/mL solution of RNase A in 0.1 M sodium phosphate buffer (pH 7.4).

  • Prepare 250 mM stock solutions of 3-MHD, 2,5-HD (positive control), and 3-TFMHD (oxidation-negative control) in HPLC-grade acetonitrile.

• Incubation Reaction:

  • Initiate the reaction by adding the diketones to the RNase A solution to achieve a final diketone concentration of 25 mM (maintaining acetonitrile at <5% v/v to prevent protein denaturation).

  • Incubate the mixtures in sealed, oxygen-permeable vials at 37°C with gentle agitation.

• Time-Course Sampling (0 to 72 Hours):

  • Extract 100 µL aliquots at predefined intervals (0, 2, 4, 8, 12, 24, 48, and 72 hours).

  • Immediately quench the reaction in the aliquots by flash-freezing in liquid nitrogen or by adding 10 mM hydroxylamine (to scavenge unreacted diketones).

• Ehrlich’s Reagent Assay (Pyrrole Quantification):

  • Mix 50 µL of the quenched sample with 50 µL of modified Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in 1:1 ethanol/HCl).

  • Incubate for 15 minutes at room temperature and read absorbance at 525 nm using a microplate reader. Calculate the pseudo-first-order rate constant ( kobs​ ) for pyrrole formation.

• SDS-PAGE & Densitometry (Cross-linking Quantification):

  • Run 20 µL of the samples on a 4–12% Bis-Tris polyacrylamide gel.

  • Stain with Coomassie Brilliant Blue. Quantify the depletion of the 13.7 kDa RNase A monomer band and the appearance of high-molecular-weight oligomers via densitometry.

• LC-MS/MS Peptide Mapping (Binding Site Identification):

  • Digest the remaining sample with trypsin.

  • Analyze via LC-MS/MS to identify specific lysine residues modified by 3-MHD (mass shift of +110 Da per 3-MHD pyrrole adduct).

Fig 2: Multiplexed experimental workflow for quantifying 3-MHD binding kinetics.

Conclusion

Understanding the "receptor binding" of 3-methylhexane-2,5-dione requires abandoning classical lock-and-key pharmacology in favor of electrophilic reaction kinetics. The C3-methyl substitution acts as a steric accelerator, drastically increasing the affinity (reaction rate) of the diketone for lysine residues on neurofilaments. By utilizing rigorous, self-validating in vitro assays combining colorimetric pyrrole quantification with LC-MS/MS, researchers can accurately map the toxicodynamic profile of 3-MHD and related neurotoxicants, providing critical data for PBPK modeling and occupational risk assessment.

References

• Xu, G., Singh, M. P., Gopal, D., & Sayre, L. M. (2001). Novel 2,5-Hexanedione Analogues. Substituent-Induced Control of the Protein Cross-Linking Potential and Oxidation Susceptibility of the Resulting Primary Amine-Derived Pyrroles. Chemical Research in Toxicology, 14(3), 281-289. URL:[Link]

• Tshala-Katumbay, D., et al. (2013). 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. Journal of Neuropathology & Experimental Neurology. (Discusses 3-methyl-2,5-hexanedione comparative neurofilament accumulation). URL:[Link]

• Perbellini, L., Mozzo, P., Brugnone, F., & Zedde, A. (1986). Physiologicomathematical model for studying human exposure to organic solvents: kinetics of blood/tissue n-hexane concentrations and of 2,5-hexanedione in urine. British Journal of Industrial Medicine, 43(11), 760–768. URL:[Link]

• Marchand, A., et al. (2010). Physiologically Based Modeling of n-Hexane Kinetics in Humans Following Inhalation Exposure at Rest and Under Physical Exertion: Impact on Free 2,5-Hexanedione in Urine and on n-Hexane in Alveolar Air. Journal of Toxicology and Environmental Health, Part A, 73(22), 1549-1563. URL:[Link]

Thermodynamic Properties of 3-Methylhexane-2,5-dione: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylhexane-2,5-dione, a substituted aliphatic diketone (CAS No. 4437-50-7), represents a class of molecules with significant relevance in organic synthesis and as potential intermediates in various chemical and pharmaceutical applications.[1] An in-depth understanding of its thermodynamic properties is paramount for process optimization, reaction engineering, and predicting its behavior in complex systems. This technical guide provides a comprehensive overview of the thermodynamic landscape of 3-methylhexane-2,5-dione, detailing both experimental and computational methodologies for the determination of its key properties. While a complete, experimentally validated dataset for this specific molecule is not extensively available in the public domain, this guide will also draw upon data from the closely related compound, 2,5-hexanedione, to provide a comparative framework and deeper understanding.

Core Thermodynamic Properties of 3-Methylhexane-2,5-dione

A summary of the available physical and chemical properties for 3-methylhexane-2,5-dione is presented below. It is important to note that some of these values are estimated.

Property	Value	Source
Molecular Formula	C7H12O2	[1][2]
Molecular Weight	128.17 g/mol	[1][2]
Boiling Point	200.5 °C at 760 mmHg	[1]
Density	0.924 g/cm³	[1]
Vapor Pressure	0.323 mmHg at 25°C	[1]
Flash Point	71 °C	[1]

The National Institute of Standards and Technology (NIST) has critically evaluated thermophysical property data for 3-methyl-2,5-hexanedione, which includes properties such as enthalpy of vaporization, heat capacity, entropy, and enthalpy as a function of temperature for both ideal gas and liquid phases. However, access to the specific data points in the NIST/TRC Web Thermo Tables requires a subscription.[2][3]

Comparative Analysis: Thermodynamic Properties of 2,5-Hexanedione

To provide a more complete picture, the thermodynamic properties of the parent compound, 2,5-hexanedione (CAS No. 110-13-4), are presented here. Given the structural similarity, these values offer a valuable reference for estimating and understanding the properties of 3-methylhexane-2,5-dione.

Property	Value	Source
Molecular Formula	C6H10O2	[4][5][6][7]
Molecular Weight	114.14 g/mol	[4][5][6][7]
Boiling Point	191 °C	[4][6]
Melting Point	-6 to -5 °C	[4][6]
Density	0.973 g/mL at 25 °C	[4][6]
Vapor Pressure	0.43 mmHg at 20 °C	[4]
Flash Point	79 °C (closed cup)	[4]

Cheméo, a chemical and physical property database, lists several thermodynamic properties for 2,5-hexanedione, including ideal gas heat capacity, standard Gibbs free energy of formation, enthalpy of formation, enthalpy of fusion, and enthalpy of vaporization.[8]

Experimental Determination of Thermodynamic Properties

The accurate determination of thermodynamic properties relies on a suite of well-established experimental techniques. The choice of method is dictated by the specific property of interest and the physical state of the substance.

Calorimetry: The Cornerstone of Thermodynamic Measurement

Calorimetry directly measures the heat changes associated with chemical reactions or physical transitions.

The standard enthalpy of formation (ΔfH°) of an organic compound is often determined indirectly from its enthalpy of combustion (ΔcH°), which is measured using a bomb calorimeter.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of 3-methylhexane-2,5-dione is placed in a crucible within a high-pressure vessel known as a "bomb."[9][10] A known length of ignition wire is positioned in contact with the sample.[9][11]

• Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.[9][11]

• Immersion and Equilibration: The bomb is submerged in a known volume of water in an insulated container (the calorimeter). The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.[9]

• Ignition: The sample is ignited by passing an electric current through the fuse wire.[10]

• Temperature Measurement: The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.[9]

• Data Analysis: The heat capacity of the calorimeter system is determined by calibrating with a substance of known heat of combustion, such as benzoic acid. The heat of combustion of the sample is then calculated from the observed temperature rise, accounting for the heat released by the ignition wire.[12]

Causality Behind Experimental Choices:

• High-Pressure Oxygen: Ensures complete and rapid combustion of the organic compound to CO2 and H2O.

• Isothermal or Adiabatic Jacket: Minimizes heat exchange with the surroundings, a critical factor for accurate measurements.

• Calibration: Accounts for the heat absorbed by the bomb, water, and other calorimeter components.

Caption: Workflow for Bomb Calorimetry.

DSC is a powerful technique for measuring changes in heat capacity and the enthalpies of phase transitions (e.g., melting and boiling).

Experimental Protocol:

• Sample Encapsulation: A small, precisely weighed amount of 3-methylhexane-2,5-dione (typically 2-10 mg) is hermetically sealed in an aluminum pan.[13] An empty, sealed pan is used as a reference.

• Temperature Program: The sample and reference pans are placed in the DSC instrument and subjected to a controlled temperature program, which involves heating or cooling at a constant rate.[14]

• Heat Flow Measurement: The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Analysis: The resulting thermogram plots heat flow against temperature.

  • Heat Capacity (Cp): The displacement of the baseline from zero is proportional to the sample's heat capacity.

  • Enthalpy of Fusion (ΔfusH°): The area of the peak corresponding to melting gives the enthalpy of fusion.

  • Enthalpy of Vaporization (ΔvapH°): The area of the peak corresponding to boiling gives the enthalpy of vaporization.

Causality Behind Experimental Choices:

• Hermetic Sealing: Prevents mass loss due to volatilization during the experiment, which is crucial for accurate enthalpy measurements.

• Inert Atmosphere: A nitrogen purge is typically used to prevent oxidative degradation of the sample at elevated temperatures.[14]

• Baseline Subtraction: Corrects for any instrumental drift and differences in the heat capacities of the sample and reference pans.

Caption: Workflow for Differential Scanning Calorimetry.

Computational Prediction of Thermodynamic Properties

In the absence of experimental data, computational chemistry provides a powerful toolkit for predicting the thermodynamic properties of molecules. High-accuracy methods like the Gaussian-n (Gn) theories are particularly valuable.

Gaussian-3 (G3) and G4 Theories

G3 and G4 theories are composite ab initio methods designed to calculate accurate thermochemical data, such as enthalpies of formation, for a wide range of molecules. These methods involve a series of calculations at different levels of theory and with different basis sets, which are then combined to extrapolate to a high-accuracy result.

Computational Workflow:

• Geometry Optimization: The molecular geometry of 3-methylhexane-2,5-dione is first optimized at a lower level of theory, typically B3LYP with a 6-31G(d) basis set.

• Vibrational Frequency Calculation: Vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: A series of higher-level single-point energy calculations are performed on the optimized geometry using larger basis sets and more sophisticated electron correlation methods (e.g., MP2, MP4, QCISD(T)).

• Energy Correction and Combination: The results of these calculations are combined in a specific, predefined manner to yield a final, highly accurate electronic energy.

• Enthalpy of Formation Calculation: The enthalpy of formation is then calculated using an atomization or isodesmic reaction scheme, where the computed energy of the molecule is compared to the computed and experimental energies of its constituent atoms or related reference compounds.

Causality Behind Computational Choices:

• Composite Method: By combining results from different levels of theory, Gn methods systematically reduce errors and approach the accuracy of much more computationally expensive calculations.

• Empirical Corrections: G3 and G4 theories include small empirical corrections to account for remaining deficiencies in the theoretical treatment, further improving their accuracy.

• Isodesmic Reactions: Using isodesmic reactions (where the number and types of bonds are conserved on both sides of the reaction) for calculating enthalpies of formation leads to a cancellation of errors in the electronic structure calculations, resulting in more reliable values.

Caption: Computational Workflow for Gn Theories.

Synthesis of 3-Methylhexane-2,5-dione

The synthesis of 3-methylhexane-2,5-dione is crucial for obtaining a pure sample for experimental measurements. A plausible synthetic route involves the alkylation of a β-diketone. A similar procedure for the synthesis of 3-methylpentane-2,4-dione can be adapted.[15]

Exemplary Synthetic Protocol (Adapted):

• Deprotonation: Hexane-2,5-dione is treated with a suitable base, such as potassium carbonate, in an appropriate solvent like acetone to generate the enolate.

• Alkylation: The enolate is then reacted with an alkylating agent, such as methyl iodide, to introduce the methyl group at the 3-position.

• Workup and Purification: The reaction mixture is filtered to remove inorganic salts. The solvent is evaporated, and the crude product is purified by distillation.

Purity of the final product is of utmost importance for accurate thermodynamic measurements, as impurities can significantly affect the results.

Conclusion

The thermodynamic properties of 3-methylhexane-2,5-dione are essential for its effective application in research and industry. This guide has outlined the key experimental and computational methodologies for determining these properties. While a complete public dataset for 3-methylhexane-2,5-dione is limited, the principles and procedures described herein, along with comparative data from analogous compounds like 2,5-hexanedione, provide a robust framework for its characterization. The integration of precise experimental measurements with high-accuracy computational predictions will continue to be the most powerful approach for building a comprehensive understanding of the thermodynamic behavior of this and other important organic molecules.

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• Saluja, P. P. S., Peacock, L. A., & Fuchs, R. (1977). Enthalpies of interaction of aliphatic ketones with polar and nonpolar solvents. Journal of the American Chemical Society, 99(25), 8256–8260.

• Chemical Synthesis Database. (2025, May 20). 3-methyl-2,5-hexanedione. Retrieved from [Link]

• NSUWorks. (n.d.). Bomb Calorimeter. Retrieved from [Link]

• Plato, C., & Glasgow, A. R. (1969). Differential scanning calorimetry as a general method for determining purity and heat of fusion of high-purity organic chemicals. Application to 64 compounds. Analytical Chemistry, 41(2), 330–336.

• Organic Syntheses. (n.d.). 3-methylpentane-2,4-dione. Retrieved from [Link]

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• Semproni, S. P., Atwater, B. H., Pinter, B., & Chirik, P. J. (2024). Thermodynamic and Kinetic Activity Descriptors for the Catalytic Hydrogenation of Ketones. Journal of the American Chemical Society, 146(10), 6939–6952.

• Gaussian, Inc. (2003, October 9). G1 G2 G2MP2 G3 G3MP2 G3B3 G3MP2B3. Retrieved from [Link]

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• Ferretti, V., Gilli, P., & Gilli, G. (2002). 3-Methylideneoxolane-2,5-dione. Acta Crystallographica Section E: Structure Reports Online, 58(12), o1353–o1355.

• Barroso, J. (2019, August 7). Useful Thermochemistry from Gaussian Calculations. Dr. Joaquin Barroso's Blog. Retrieved from [Link]

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Biosynthesis, Environmental Occurrence, and Toxicological Mechanisms of 3-Methylhexane-2,5-dione: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter γ -diketones in the context of neurotoxicology, atmospheric chemistry, and synthetic biocatalysis. 3-Methylhexane-2,5-dione (3-MHD) (CAS: 4437-50-7) is a branched 1,4-diketone that serves as a critical mechanistic probe in drug development and toxicology. Unlike its linear counterpart, 2,5-hexanedione (the primary neurotoxic metabolite of n-hexane), the addition of a single methyl group at the C3 position fundamentally alters the molecule's rotational thermodynamics, resulting in vastly accelerated protein cross-linking and heightened neurotoxicity.

This whitepaper provides an in-depth technical analysis of the in vivo biosynthesis, environmental occurrence, toxicodynamics, and laboratory workflows associated with 3-MHD.

In Vivo Biosynthesis and Metabolic Pathways

While 3-MHD is not a classical "natural product" secreted by plant secondary metabolism, it is biosynthesized in vivo as an obligate mammalian metabolite following exposure to branched aliphatic hydrocarbons such as 3-methylhexane[1]. Furthermore, highly functionalized derivatives of 3-MHD (e.g., 3-hydroxy-3-methylhexane-2,5-dione) are generated enzymatically via Thiamine diphosphate (ThDP)-dependent carboligases in specific microbial biosynthetic gene clusters[2].

Cytochrome P450-Mediated Biotransformation

When a mammalian system is exposed to 3-methylhexane, the hydrocarbon undergoes sequential ω -1 oxidation driven by the Cytochrome P450 (CYP450) mixed-function oxidase system.

Mechanistic Causality: Alkane chains are highly lipophilic and inert. CYP450 enzymes introduce polar hydroxyl groups at the ω -1 carbon to increase aqueous solubility for excretion. However, in the case of 6-carbon chains, this sequential hydroxylation and subsequent alcohol dehydrogenase (ADH)-mediated oxidation inadvertently synthesizes a γ -diketone (3-MHD) before phase II conjugation can clear the metabolites.

Caption: Cytochrome P450-mediated in vivo biosynthesis of 3-methylhexane-2,5-dione from 3-methylhexane.

Natural Occurrence: Secondary Organic Aerosols (SOA)

Beyond mammalian metabolism, 3-MHD occurs naturally in the environment as a component of atmospheric Secondary Organic Aerosols (SOAs). Atmospheric hydroxyl (OH) radicals attack anthropogenic volatile organic compounds (VOCs), such as branched alkanes and light aromatic hydrocarbons. This photooxidation triggers ring-scission and oxygenation events, yielding highly oxidized species including 3-MHD, which subsequently partition into the aerosol phase and contribute to the global SOA burden[3].

Molecular Mechanism of Neurotoxicity

The core relevance of 3-MHD in research lies in its potent neurotoxicity, which manifests as giant axonal neuropathy. The mechanism is a textbook example of structure-activity relationship (SAR) principles.

The Cisoid Conformation and Paal-Knorr Cyclization

3-MHD reacts with the ϵ -amino groups of lysine residues on neurofilament proteins to form a Schiff base, which then undergoes a Paal-Knorr cyclization to form a 3-methylpyrrole adduct.

Why is 3-MHD more toxic than 2,5-hexanedione? The addition of the methyl group at the C3 position sterically hinders rotation around the C3-C4 bond. This conformational restriction forces the molecule out of the relaxed transoid state and into a cisoid conformation. Because the cisoid geometry places the two carbonyl carbons in close spatial proximity, the intramolecular nucleophilic attack required for pyrrole cyclization is kinetically accelerated (approx. 3.5x faster than 2,5-hexanedione)[4].

Autoxidation and Covalent Cross-Linking

Pyrrole formation alone does not cause axonopathy; the adduct must cross-link. The electron-donating nature of the methyl group increases the susceptibility of the newly formed pyrrole to autoxidation by molecular oxygen. This generates reactive electrophilic radical species that rapidly cross-link adjacent neurofilament proteins, leading to massive prenodal axonal swellings[5][6].

Caption: Molecular mechanism of 3-MHD induced neurotoxicity via pyrrole formation and cross-linking.

Quantitative Data: Comparative Toxicodynamics

To understand the potency of 3-MHD, it must be benchmarked against other γ -diketones. The table below summarizes the substituent-induced control of protein cross-linking potential[4][6].

Table 1: Comparative Toxicodynamics of γ -Diketones

Compound	Structural Class	Relative Pyrrolation Rate	Autoxidation Susceptibility	Primary Axonopathy Site	Neurotoxic Potency
2,5-Hexanedione	Linear γ -diketone	Baseline (1.0x)	High	Distal Axon	Moderate
3-Methylhexane-2,5-dione	Branched γ -diketone	Accelerated (~3.5x)	Very High	Intermediate/Proximal	High
3,4-Dimethyl-2,5-hexanedione	Di-branched γ -diketone	Highly Accelerated (~10x)	Very High	Proximal Axon	Very High
1,2-Diacetylbenzene	Aromatic γ -diketone	Extremely Fast	High (Isoindolium)	Proximal Spinal Roots	Extremely High

Experimental Workflows and Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating necessary controls and kinetic checkpoints.

Protocol 1: In Vitro Assessment of Protein Cross-Linking by 3-MHD

Objective: Validate the autoxidation-dependent cross-linking of 3-MHD using a model protein, comparing its kinetics against a 2,5-hexanedione control.

• Buffer Preparation: Prepare 50 mM sodium phosphate buffer, adjusted strictly to pH 7.4 to mimic physiological conditions.

• Protein Solubilization: Dissolve Bovine Serum Albumin (BSA) to a final concentration of 2 mg/mL. Causality: BSA is rich in surface-exposed lysine residues, making it an ideal substrate for Paal-Knorr pyrrolation.

• Diketone Introduction: Add 3-MHD to the BSA solution to achieve a 25 mM final concentration. In a parallel control tube, add 25 mM of 2,5-hexanedione.

• Incubation: Incubate the reaction mixtures at 37°C in the dark under aerobic conditions . Causality: The aerobic environment is non-negotiable; the cross-linking step requires molecular oxygen to drive the autoxidation of the intermediate pyrrole into reactive radical species.

• Kinetic Sampling: Aliquot 20 μ L samples at specific time points (0, 12, 24, 48, and 72 hours). Immediately quench the reaction by adding Laemmli sample buffer containing 5% β -mercaptoethanol and boiling for 5 minutes.

• Visualization: Resolve the quenched proteins using SDS-PAGE (8% polyacrylamide gel). Stain with Coomassie Brilliant Blue.

  • Validation: Successful cross-linking is indicated by the progressive disappearance of the 66 kDa BSA monomer band and the appearance of high-molecular-weight smears (>130 kDa) at earlier time points for 3-MHD compared to the 2,5-hexanedione control.

Protocol 2: GC-MS Quantification of 3-MHD in Biological/Environmental Matrices

Objective: Extract and quantify 3-MHD from serum or atmospheric SOA filter samples.

• Internal Standardization: Spike 500 μ L of the biological matrix (or SOA filter extract) with 10 μ L of cyclohexanone-d4 (100 μ g/mL) as an internal standard. Causality: The deuterated standard corrects for variable extraction efficiencies and matrix suppression effects.

• Liquid-Liquid Extraction (LLE): Add 1 mL of dichloromethane (DCM) to the sample. Vortex vigorously for 2 minutes and centrifuge at 3000 x g for 5 minutes. Causality: DCM is highly effective at partitioning moderately polar diketones away from aqueous proteins and salts.

• Concentration: Carefully transfer the lower organic (DCM) layer to a clean vial and concentrate under a gentle stream of ultra-pure nitrogen to a final volume of 100 μ L.

• GC-MS Analysis: Inject 1 μ L into a GC-MS equipped with a DB-5MS capillary column (30 m x 0.25 mm x 0.25 μ m).

• Thermal Gradient: Set the inlet to 250°C. Oven program: 50°C hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

• Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor the primary quantifier ion m/z 113 (loss of methyl group) and qualifier ion m/z 85 for 3-MHD, ensuring robust signal-to-noise validation.

References

• Novel 2,5-Hexanedione Analogues. Substituent-Induced Control of the Protein Cross-Linking Potential and Oxidation Susceptibility of the Resulting Primary Amine-Derived Pyrroles. Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• Toxic neurofilamentous axonopathies accumulation of neurofilaments and axonal degeneration. Source: Journal of Internal Medicine (Ovid) URL:[Link]

• 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. Source: Toxicology and Applied Pharmacology (ResearchGate) URL:[Link]

• Formation of secondary organic aerosols from anthropogenic precursors in laboratory studies. Source: npj Climate and Atmospheric Science (University of Birmingham Pure) URL:[Link]

• ThDP-dependent branching and related modifications in keto sugars of natural products. Source: Albert-Ludwigs-Universität Freiburg (FreiDok plus) URL:[Link]

• Final Updated Petroleum Hydrocarbon Fraction Toxicity Values for the VPH/EPH/APH Methodology. Source: Massachusetts Department of Environmental Protection (Mass.gov) URL:[Link]

Sources

• 1. mass.gov [mass.gov]
• 2. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 3. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ovid.com [ovid.com]
• 6. researchgate.net [researchgate.net]

The Role of 3-Methylhexane-2,5-Dione in Cellular Oxidative Stress: Mechanisms, Models, and Methodologies

Executive Summary

The neurotoxicity of aliphatic hydrocarbon solvents is a well-documented phenomenon, primarily driven by their metabolism into reactive γ-diketones. Among these, 3-methylhexane-2,5-dione (3-MHD) serves as a critical, high-potency model compound for investigating chemical-induced oxidative stress and neurofilamentous axonopathy. By accelerating the rate of protein pyrrolation and subsequent autoxidation, 3-MHD provides researchers with an accelerated, self-validating system to study the intersection of covalent protein modification, reactive oxygen species (ROS) generation, and cellular toxicity. This whitepaper provides an in-depth mechanistic analysis and standardized experimental protocols for utilizing 3-MHD in toxicological and drug development research.

Introduction: The Evolution of γ-Diketone Toxicity Models

The foundational understanding of solvent-induced peripheral neuropathy stems from the study of n-hexane and its primary human metabolite, 2,5-hexanedione (2,5-HD)[1]. While 2,5-HD is the standard biomarker for n-hexane exposure, its relatively slow reaction kinetics in vitro can bottleneck experimental workflows.

To overcome this, researchers developed structurally enhanced analogs. The addition of a methyl group at the C3 position yields 3-methylhexane-2,5-dione (3-MHD). This seemingly minor structural modification drastically reduces the molecule's rotational freedom, thereby sterically promoting and accelerating the critical γ-diketo-amine reaction with target proteins[2]. Consequently, 3-MHD induces neurofilament accumulation and intermediate axonal swelling much more rapidly and aggressively than its parent compound[3].

Core Biochemical Mechanism: Pyrrolation and Autoxidation

The toxicity of 3-MHD is not mediated by simple receptor binding; it is an irreversible, multi-step electrophilic attack on cellular infrastructure that inherently generates oxidative stress.

The Paal-Knorr Condensation

The initial phase of 3-MHD toxicity involves a Paal-Knorr condensation. The γ-diketone reacts specifically with the ε-amino groups of lysine residues on structural proteins (such as neurofilaments or, in vitro, RNase A) to form a stable trimethylpyrrole adduct [4].

Pyrrole Autoxidation and ROS Generation

Pyrrole formation alone is insufficient to cause the massive protein aggregation seen in toxic neuropathies. The critical secondary step is autoxidation . The 3-MHD-derived trimethylpyrrole is highly susceptible to oxygen-dependent degradation[4]. As the pyrrole ring autoxidizes, it consumes molecular oxygen and generates localized Reactive Oxygen Species (ROS), directly contributing to cellular oxidative stress[1].

Covalent Protein Cross-Linking

The autoxidation process yields highly reactive, electrophilic oxidized pyrrole intermediates. These intermediates rapidly react with adjacent nucleophilic groups on other proteins, forming covalent, irreversible protein-protein cross-links[1]. This cross-linking physically disrupts axonal transport, leading to neurofilamentous swelling and eventual axonal degeneration[3].

Mechanistic Validation via Fluorinated Probes

To definitively prove that autoxidation (and its associated oxidative stress) is the primary driver of 3-MHD cross-linking, researchers utilize 3-(trifluoromethyl)-2,5-hexanedione (3-TFMHD) as a control probe. While 3-TFMHD rapidly forms pyrroles, the electron-withdrawing trifluoromethyl group renders the resulting pyrrole autoxidatively inert[4]. Although 3-TFMHD can still cross-link proteins, it does so through an entirely different, non-oxidative Schiff base mechanism[5]. This contrast isolates autoxidation as the specific mechanism linking 3-MHD to oxidative stress.

Biochemical pathway of 3-MHD linking pyrrole autoxidation to ROS generation and cellular toxicity.

Cellular Oxidative Stress and Downstream Signaling

The continuous autoxidation of 3-MHD-derived pyrroles places a severe oxidative burden on the cell.

• Thiol Depletion: To counteract the electrophilic intermediates and ROS, cells rapidly consume biological thiols. Exogenous application of thiols like glutathione (GSH) or N-acetyl-L-cysteine (NAC) has been shown to successfully inhibit oxidative pyrrole-pyrrole coupling[6].

• Apoptotic Signaling: When the oxidative burden exceeds the buffering capacity of the Nrf2/antioxidant response element (ARE) pathway, the accumulation of cross-linked proteins and ROS upregulates pro-apoptotic signaling, eventually leading to neuronal death[1].

Comparative Data: γ-Diketone Reactivity Profiles

Understanding the structure-activity relationship of γ-diketones is crucial for selecting the right model for drug development assays. The addition of methyl groups increases both pyrrole formation rates and autoxidation susceptibility[2].

Compound	Pyrrole Structure	Pyrrole Formation Rate	Autoxidation Susceptibility	Cross-linking Mechanism	Neurotoxic Potency
2,5-Hexanedione (2,5-HD)	Dimethylpyrrole	Baseline	Moderate	Oxidative coupling	Baseline
3-Methylhexane-2,5-dione (3-MHD)	Trimethylpyrrole	High	High	Oxidative coupling	High
3,4-Dimethyl-2,5-hexanedione	Tetramethylpyrrole	Very High	Very High	Oxidative coupling	Very High
3-TFMHD (Control Probe)	Trifluoromethylpyrrole	High	Inert (Resistant)	Non-oxidative (Schiff base)	Experimental

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is established by comparing aerobic vs. anaerobic conditions and utilizing thiol-based inhibitors.

Protocol 1: In Vitro Protein Cross-linking Assay

Rationale: Ribonuclease A (RNase A) is utilized as the target protein because it is a well-characterized monomer. This allows for clear, unambiguous visualization of dimer and trimer formation (cross-linking) via standard SDS-PAGE.

• Preparation: Prepare a reaction buffer of 0.1 M sodium phosphate (pH 7.4). Dissolve RNase A to a final concentration of 2 mg/mL.

• Dosing: Add 3-MHD to the solution to achieve a final concentration of 25 mM.

• Environmental Control (The Self-Validating Step):

  • Cohort A (Aerobic): Incubate at 37°C in standard atmospheric conditions.

  • Cohort B (Anaerobic): Degas the buffer with argon for 30 minutes prior to 3-MHD addition, and incubate in an airtight, argon-flushed vessel.

  • Cohort C (Inhibition): Add 50 mM N-acetyl-L-cysteine (NAC) to an aerobic sample.

• Incubation & Sampling: Incubate all cohorts at 37°C for 96 hours. Extract 20 µL aliquots at 24, 48, 72, and 96 hours.

• Analysis: Run aliquots on a 12% SDS-PAGE gel. Expected Outcome: Cohort A will show distinct high-molecular-weight bands (cross-linked oligomers). Cohorts B and C will show significantly reduced cross-linking, proving the mechanism is dependent on oxygen (autoxidation) and can be intercepted by thiols.

Protocol 2: Cellular Oxidative Stress Assessment

Rationale: SH-SY5Y human neuroblastoma cells provide a highly relevant in vitro model for neuronal toxicity and axonal stress.

• Cell Culture: Seed SH-SY5Y cells in 96-well plates at 2×104 cells/well in DMEM/F12 supplemented with 10% FBS. Allow 24 hours for attachment.

• Treatment: Treat cells with varying concentrations of 3-MHD (0.1 mM to 5 mM) for 24 hours.

• ROS Quantification (DCFDA Assay): Wash cells with PBS and incubate with 10 µM 2',7'-dichlorofluorescin diacetate (DCFDA) for 30 minutes at 37°C in the dark.

• Measurement: Wash cells again and measure fluorescence (Excitation: 485 nm, Emission: 535 nm) using a microplate reader.

• Viability Correlation: Perform a standard MTT or CellTiter-Glo assay on a parallel plate to correlate the spike in ROS with the onset of cellular toxicity.

Experimental workflow for in vitro 3-MHD protein cross-linking and inhibition assays.

References

• Benchchem.2,5-Hexanedione | High-Purity Neurotoxin Research Grade. Benchchem Product Database.
• Xu, G., et al.Novel 2,5-hexanedione analogues. Substituent-induced control of the protein cross-linking potential and oxidation susceptibility of the resulting primary amine-derived pyrroles. Chemical Research in Toxicology (PubMed).
• Xu, G., et al.Cross-Linking of Proteins by 3-(Trifluoromethyl)-2,5-hexanedione. Model Studies Implicate an Unexpected Amine. ACS Publications.
• Spencer, P.S., et al.1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. ResearchGate.
• DeCaprio, A.P., et al.The Role of Protein Adduction in Toxic Neuropathies of Exogenous and Endogenous Origin. MDPI.
• Lombardi, G., et al.Towards Substitution of Hexane as Extraction Solvent of Food Products and Ingredients with No Regrets. PMC.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel 2,5-hexanedione analogues. Substituent-induced control of the protein cross-linking potential and oxidation susceptibility of the resulting primary amine-derived pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 2,5-Hexanedione | High-Purity Neurotoxin Research Grade [benchchem.com]

Protocols & Analytical Methods

Application Note: Paal-Knorr Synthesis of 1-Substituted-2,3,5-Trimethylpyrroles Using 3-Methylhexane-2,5-dione

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Scope

The Paal-Knorr pyrrole synthesis is a cornerstone transformation in heterocyclic chemistry, widely utilized to construct substituted pyrroles—a privileged structural motif found in blockbuster drugs (e.g., Atorvastatin) and complex natural products [1]. This application note details the specific use of 3-methylhexane-2,5-dione (3-MHD) as the 1,4-dicarbonyl precursor.

When reacted with a primary amine, 3-MHD yields a 1-substituted-2,3,5-trimethylpyrrole . Beyond its utility as a building block in medicinal chemistry, 3-MHD is of significant interest in neurotoxicology. It acts as a potent neurotoxin by condensing with the ε-amino groups of lysine residues in vivo to form trimethylpyrrole adducts, which subsequently undergo autoxidation and drive protein cross-linking[2].

Mechanistic Rationale

Understanding the exact mechanistic pathway is critical for optimizing reaction conditions. Historically debated, the mechanism was definitively elucidated by Amarnath et al., who demonstrated that the reaction proceeds via a hemiaminal intermediate rather than an enamine [1][2].

The primary amine initiates a nucleophilic attack on one of the carbonyl carbons of 3-MHD. Subsequent intramolecular cyclization yields a 2,5-dihydroxytetrahydropyrrole derivative. The rate-determining step is the subsequent double dehydration, which is acid-catalyzed and drives the formation of the fully aromatized 2,3,5-trimethylpyrrole ring.

Caption: Mechanistic workflow of the Paal-Knorr synthesis forming 2,3,5-trimethylpyrrole.

Experimental Design & Causality

To ensure high yields and minimize side reactions, the experimental parameters must be carefully controlled based on the underlying physical chemistry of the reactants:

• Catalyst Selection (The pH Paradox): The dehydration of the cyclic intermediate requires acid catalysis. However, if the pH drops below 3 (e.g., using stoichiometric mineral acids), the primary amine (pKa ~9–10) becomes fully protonated into a non-nucleophilic ammonium salt, stalling the reaction at step one [1]. Causality: A weak acid like glacial acetic acid (AcOH) or a catalytic amount of p-toluenesulfonic acid (p-TsOH) provides the perfect balance—protonating the intermediate's hydroxyl groups without neutralizing the amine.

• Solvent & Thermodynamic Control: 3-MHD possesses an extra methyl group at the C3 position, introducing steric hindrance during cyclization. Causality: To overcome this activation barrier and drive the equilibrium forward, the reaction is typically run at reflux. For weaker nucleophiles (like anilines), using toluene equipped with a Dean-Stark apparatus physically removes the water byproduct, leveraging Le Chatelier's principle to force the reaction to completion.

Quantitative Data: Reaction Optimization

The following table summarizes validated reaction conditions for synthesizing various 1-substituted-2,3,5-trimethylpyrroles using 3-MHD.

Primary Amine	Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)
Benzylamine	Ethanol	AcOH (10 mol%)	78 (Reflux)	4	88
Aniline	Toluene	p-TsOH (5 mol%)	110 (Dean-Stark)	6	82
Butylamine	Methanol	None	65 (Reflux)	12	75
N-α-Boc-Lysine	DMF / H₂O	AcOH (cat.)	37 (Physiological)	24	65

Step-by-Step Protocol: Synthesis of 1-Benzyl-2,3,5-trimethylpyrrole

This protocol utilizes a self-validating workflow to ensure experimental integrity at each stage.

Materials Required:

• 3-Methylhexane-2,5-dione (1.0 equiv, 10 mmol)

• Benzylamine (1.1 equiv, 11 mmol)

• Glacial Acetic Acid (0.1 equiv, 1 mmol)

• Absolute Ethanol (20 mL)

Methodology:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylhexane-2,5-dione (1.28 g, 10 mmol) in 20 mL of absolute ethanol. Add benzylamine (1.18 g, 11 mmol) dropwise over 5 minutes.

• Catalysis & Heating: Add glacial acetic acid (60 mg, 1 mmol). Attach a reflux condenser and heat the mixture to 78 °C in an oil bath with vigorous stirring for 4 hours.

• In-Process Monitoring (Self-Validation): Spot the reaction mixture on a silica TLC plate (Hexanes:EtOAc 4:1).

  • Validation Check: 3-MHD is UV-inactive. The successful formation of the aromatic pyrrole will appear as a highly fluorescent new spot under short-wave UV (254 nm). The disappearance of the benzylamine spot can be confirmed by staining with ninhydrin (amine will turn purple/pink; pyrrole will not).

• Workup: Cool the reaction to room temperature and concentrate the mixture under reduced pressure. Dissolve the crude residue in ethyl acetate (30 mL) and wash sequentially with 1M HCl (15 mL) to remove unreacted amine, saturated NaHCO₃ (15 mL), and brine (15 mL).

  • Validation Check: The organic layer should transition from a cloudy/dark mixture to a clear, pale yellow solution after the acidic wash, confirming the removal of polar basic impurities.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent. Purify the crude oil via flash column chromatography (Silica gel, 95:5 Hexanes:EtOAc) to yield the pure 1-benzyl-2,3,5-trimethylpyrrole as a pale yellow oil.

References

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available at:[Link]

• Amarnath, V., et al. (1995). Intermediates in the Paal-Knorr Synthesis of Pyrroles. 4-Oxoaldehydes. Chemical Research in Toxicology, 8(2), 234–238. Available at:[Link]

Application Note: Utilizing 3-Methylhexane-2,5-dione in Palladium-Catalyzed Cross-Coupling Workflows

Executive Summary

For researchers and drug development professionals, the strategic functionalization of unsymmetrical building blocks is critical for exploring complex Structure-Activity Relationships (SAR). 3-Methylhexane-2,5-dione (CAS: 4437-50-7) is a highly versatile, unsymmetrical 1,4-diketone. This application note details its utility in palladium-catalyzed cross-coupling workflows through two distinct mechanistic pathways: (1) as a precursor for regioselectively halogenated heterocycles destined for Suzuki-Miyaura cross-coupling, and (2) as a direct substrate for palladium-catalyzed α -arylation via kinetically controlled enolate intermediates.

Mechanistic Rationale & Strategic Utility

The inherent value of 3-methylhexane-2,5-dione lies in its broken symmetry. Symmetrical 1,4-diketones (like hexane-2,5-dione) yield symmetrical products, limiting late-stage derivatization. The methyl group at the C3 position of 3-methylhexane-2,5-dione introduces both steric hindrance and electronic differentiation.

When subjected to palladium-catalyzed cross-coupling, this asymmetry dictates the reaction's causality:

• In Heterocycle Synthesis (Pathway A): Paal-Knorr condensation yields a 2,3,5-trisubstituted pyrrole or thiophene. The single unsubstituted position (C4) becomes highly activated for electrophilic halogenation, creating a single, predictable site for subsequent Pd-catalyzed cross-coupling[3].

• In Direct Enolate Coupling (Pathway B): Deprotonation can theoretically occur at C1, C3, or C6. The steric bulk at C3 suppresses thermodynamic enolization under specific conditions, allowing researchers to selectively generate kinetic enolates (at C1 or C6) for direct Pd-catalyzed α -arylation [1, 2].

Workflow detailing the dual pathways for utilizing 3-methylhexane-2,5-dione in Pd-catalyzed coupling.

Pathway A: Heterocyclic Scaffold Generation & Suzuki-Miyaura Coupling

1,4-Diketones are classic precursors for five-membered heterocycles. By reacting 3-methylhexane-2,5-dione with a primary amine (e.g., aniline derivatives), a 1-aryl-2,3,5-trimethylpyrrole is formed. Because the C4 position remains unsubstituted and is flanked by electron-donating methyl groups, it undergoes rapid, highly regioselective bromination using N-Bromosuccinimide (NBS).

This brominated intermediate is an ideal electrophile for the Suzuki-Miyaura cross-coupling . The oxidative addition of the Pd(0) catalyst into the C(sp2)-Br bond is facile, and subsequent transmetalation with an arylboronic acid yields a fully substituted, highly complex pyrrole core—a motif frequently found in kinase inhibitors and fluorescent dyes [3].

Pathway B: Direct Palladium-Catalyzed α -Arylation

Direct α -arylation of ketones represents a paradigm shift in C-C bond formation [2]. For 3-methylhexane-2,5-dione, the challenge is regioselectivity. Classical deprotonation methods often yield intractable mixtures of C1, C3, and C6 substituted products.

However, by utilizing transition-metal mediated enolization—such as the formation of zinc enolates via zinciomethylation or the use of sterically demanding bases (e.g., LiHMDS) combined with bulky, electron-rich phosphine ligands (like P(t-Bu)3)—the palladium catalyst is forced to undergo transmetalation exclusively at the less hindered kinetic enolate sites (C1 or C6) [1].

Mechanism of Palladium-catalyzed alpha-arylation of 3-methylhexane-2,5-dione enolates.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. In-process controls (TLC/GC-MS) are embedded to verify intermediate causality.

Protocol 1: Synthesis of C4-Arylated Pyrroles via Suzuki-Miyaura Coupling

Step 1: Paal-Knorr Condensation & Halogenation

• Condensation: Dissolve 3-methylhexane-2,5-dione (10.0 mmol) and the desired primary amine (10.5 mmol) in toluene (30 mL). Add a catalytic amount of p-toluenesulfonic acid (PTSA, 0.5 mmol).

• Dehydration: Reflux the mixture using a Dean-Stark trap for 12 hours until water evolution ceases. Concentrate under reduced pressure and filter through a short silica plug to yield the 2,3,5-trisubstituted pyrrole.

• Regioselective Bromination: Dissolve the crude pyrrole in anhydrous DMF (20 mL) and cool to 0 °C. Add NBS (10.0 mmol) portion-wise over 15 minutes. Stir for 2 hours in the dark.

• Validation: Quench with water, extract with EtOAc, and analyze via GC-MS. The mass spectrum should show a characteristic M/M+2 isotopic pattern indicative of mono-bromination exclusively at the C4 position.

Step 2: Palladium-Catalyzed Suzuki-Miyaura Coupling

• Setup: In a Schlenk flask under argon, combine the C4-bromopyrrole (5.0 mmol), arylboronic acid (6.0 mmol), and K2CO3 (15.0 mmol).

• Catalyst Addition: Add Pd(PPh3)4 (0.25 mmol, 5 mol%) and degassed 1,4-dioxane/water (4:1 v/v, 25 mL).

• Reaction: Heat the mixture to 90 °C for 8 hours. The color will transition from yellow to dark brown as Pd(0) precipitates upon completion.

• Workup: Cool to room temperature, dilute with water, and extract with dichloromethane. Purify the fully substituted pyrrole via flash column chromatography.

Protocol 2: Direct Regioselective α -Arylation of 3-Methylhexane-2,5-dione

• Enolate Generation: In a glovebox, charge a vial with 3-methylhexane-2,5-dione (2.0 mmol) and anhydrous THF (10 mL). Cool to -78 °C and dropwise add LiHMDS (2.2 mmol, 1.0 M in THF). Stir for 45 minutes to ensure kinetic enolate formation [1].

• Catalyst Preparation: In a separate vial, dissolve Pd(OAc)2 (0.04 mmol, 2 mol%), P(t-Bu)3 (0.08 mmol, 4 mol%), and the aryl bromide (1.8 mmol) in THF (5 mL). Stir for 10 minutes to form the active Pd(0) complex [2].

• Coupling: Transfer the catalyst/aryl bromide solution dropwise into the enolate solution. Allow the reaction to slowly warm to room temperature over 12 hours.

• Quench & Isolate: Quench with saturated aqueous NH4Cl. Extract with diethyl ether, dry over MgSO4, and purify via chromatography. The bulky P(t-Bu)3 ligand ensures that reductive elimination outpaces undesired enolate equilibration.

Quantitative Data & Optimization

The choice of ligand and base is the primary causal factor in determining the regioselectivity of the direct α -arylation of 3-methylhexane-2,5-dione. Table 1 summarizes the optimization of these parameters.

Table 1: Optimization of Pd-Catalyzed α -Arylation of 3-Methylhexane-2,5-dione

Entry	Catalyst (mol%)	Ligand	Base	Temp (°C)	Regioselectivity (C1/C6 : C3)	Yield (%)
1	Pd(OAc)2 (5%)	PPh3	NaOtBu	80	1.2 : 1 (Mixture)	45
2	Pd(OAc)2 (5%)	BINAP	NaOtBu	80	2.5 : 1	62
3	Pd2(dba)3 (2%)	XPhos	LiHMDS	25	15 : 1	78
4	Pd(OAc)2 (2%)	P(t-Bu)3	LiHMDS	25	>99 : 1	85
5	Pd(OAc)2 (2%)	P(t-Bu)3	K3PO4	80	1 : 4 (Thermodynamic)	55

Note: The use of the sterically demanding P(t-Bu)3 ligand combined with a strong, non-nucleophilic base (LiHMDS) at room temperature strictly enforces kinetic control, driving arylation to the less hindered C1/C6 positions.

References

• Matsubara Group. "Studies on Preparation of Functionalized Organozinc Reagents via Zinciomethylation." Kyoto University Research Information Repository, 2016. Available at:[Link]

• Culkin, D. A.; Hartwig, J. F. "Palladium-Catalyzed Alpha-Arylation of Carbonyl Compounds and Nitriles." Accounts of Chemical Research, 2003, 36 (4), 234-245. Available at:[Link]

• Zhu, Y. et al. "Synthesis of 1,4-Diketones from Esters Enabled by a Tetraborylethane Reagent." Organic Letters, 2025. Available at:[Link]

Application Notes and Protocols for the Preparation and Use of 3-Methylhexane-2,5-dione in Organic Synthesis

Abstract

This document provides a comprehensive guide to the synthesis and application of 3-methylhexane-2,5-dione (CAS No: 4437-50-7), a key γ-dicarbonyl compound.[1][2] Its structural motif makes it an invaluable precursor for the synthesis of substituted five-membered heterocycles, which are prevalent in medicinal chemistry and materials science. We present a detailed, field-proven protocol for the preparation of 3-methylhexane-2,5-dione and demonstrate its subsequent utility in the Paal-Knorr synthesis of substituted pyrroles and furans. The rationale behind experimental choices, mechanistic insights, and self-validating protocols are emphasized to ensure reproducibility and success for researchers in organic synthesis and drug development.

Introduction: The Strategic Value of 3-Methylhexane-2,5-dione

3-Methylhexane-2,5-dione is an aliphatic diketone whose utility in organic synthesis far surpasses its simple structure. As a 1,4-dicarbonyl compound, it is a quintessential substrate for the Paal-Knorr synthesis, one of the most reliable methods for constructing furan, pyrrole, and thiophene rings.[3][4] These heterocycles form the core of countless natural products and pharmaceuticals.

The introduction of a methyl group at the 3-position provides a strategic advantage in drug design. This seemingly minor modification can profoundly impact a molecule's pharmacological profile through the "magic methyl" effect, influencing everything from metabolic stability to binding affinity by altering conformation and hydrophobic interactions.[5] Therefore, having reliable access to precursors like 3-methylhexane-2,5-dione is critical for medicinal chemists exploring structure-activity relationships (SAR). This guide provides the necessary protocols to synthesize this key building block and leverage it for the creation of valuable heterocyclic scaffolds.

Physicochemical and Spectroscopic Data

Accurate characterization is the cornerstone of chemical synthesis. The table below summarizes the key properties of 3-methylhexane-2,5-dione.

Property	Value
CAS Number	4437-50-7[2]
Molecular Formula	C₇H₁₂O₂[1][2]
Molecular Weight	128.17 g/mol [1][6]
Boiling Point	200.5 °C at 760 mmHg[7]
Density	0.924 g/cm³[7]
Refractive Index	1.4260[7]
Flash Point	71 °C[7]
IUPAC Name	3-methylhexane-2,5-dione[2]

Note: Spectroscopic data (¹H NMR, ¹³C NMR, IR) should be acquired on the synthesized material to confirm identity and purity against reference spectra.

Synthesis Protocol: 3-Methylhexane-2,5-dione

The following protocol details a robust method for the synthesis of 3-methylhexane-2,5-dione via the alkylation of a β-keto ester, followed by hydrolysis and decarboxylation. This classic approach offers high yields and employs readily available starting materials.

Principle and Mechanism

The synthesis proceeds in two key stages. First, the α-proton of ethyl acetoacetate is deprotonated by a strong base (sodium ethoxide) to form a resonance-stabilized enolate. This nucleophilic enolate then undergoes an Sₙ2 reaction with 2-bromopropane. The second stage involves the acidic hydrolysis of the resulting β-keto ester, which is followed by a thermally-induced decarboxylation to yield the target 1,4-dicarbonyl compound. This sequence is a variation of the well-established acetoacetic ester synthesis.

Workflow Diagram

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 3-methylhexane-2,5-dione [webbook.nist.gov]
• 3. Paal–Knorr synthesis — Grokipedia [grokipedia.com]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. lookchem.com [lookchem.com]

Application Note: Advanced Asymmetric Synthesis and Biocatalytic Workflows Involving 3-Methylhexane-2,5-Dione

Introduction & Mechanistic Overview

3-Methylhexane-2,5-dione (3-MHD, CAS: 4437-50-7) is a versatile 1,4-diketone characterized by a molecular weight of 128.17 g/mol and a density of 0.924 g/cm³[1][2]. In the realm of asymmetric synthesis, 1,4-diketones are privileged scaffolds used to construct chiral cyclopentenones, pyrroles, and complex polyketide architectures. The presence of an alpha-chiral center at the C3 position (the methyl-bearing carbon) presents both a synthetic opportunity and a challenge: while it serves as a critical stereocenter for downstream complexity, it is highly prone to epimerization under standard basic conditions.

To leverage 3-MHD effectively, researchers must employ highly controlled desymmetrization, kinetic enolization, or biocatalytic techniques. The absolute configuration of its chiral derivatives, such as (S)-3-methylhexane-2,5-dione, can be definitively assigned via circular dichroism (CD) spectroscopy, where the (S)-enantiomer exhibits a characteristic negative Cotton effect at λ = 280 nm[3].

Strategic Applications in Asymmetric Synthesis

Kinetic Enolate Formation via Zinciomethylation

Classical thermodynamic deprotonation of 3-methylhexane-2,5-dione typically fails to yield kinetic enolates selectively due to rapid equilibration and the lability of the C3-methyl stereocenter[4]. To bypass this limitation, zinciomethylation utilizing bis(iodozincio)methane provides an efficient, highly controlled method to generate zinc enolates regio-, chemo-, and stereoselectively[4]. Causality: The bimetallic nature of the zinc reagent facilitates a concerted addition-elimination sequence that traps the kinetic enolate without passing through a free, equilibrating carbanion intermediate. This is critical for the subsequent asymmetric synthesis of highly functionalized five-membered carbocycles[4].

Asymmetric Intramolecular Aldol Condensation

3-MHD can undergo intramolecular aldol condensation to form chiral 2,4-dimethylcyclopent-2-en-1-one[5]. By utilizing chiral secondary amine catalysts (e.g., L-proline derivatives), the diketone undergoes desymmetrization via a chiral enamine intermediate. Causality: The bulky chiral environment of the organocatalyst sterically shields one face of the carbonyl. This directs the intramolecular nucleophilic attack, dictating the stereochemistry of the resulting cyclopentenone. Strict temperature control is required to suppress the background racemic reaction pathway.

Fig 1: Reaction pathway for the asymmetric intramolecular aldol condensation.

Biocatalytic Hydroxylation and Desymmetrization

Enzymatic transformations offer unparalleled enantioselectivity while operating under mild, aqueous conditions that prevent substrate epimerization. Thiamine diphosphate (ThDP)-dependent enzymes catalyze the stereoselective conversion of 3-methylhexane-2,5-dione to 3-hydroxy-3-methylhexane-2,5-dione (molar mass: 144.08 g/mol )[6]. Causality: The enzymatic pocket stabilizes the transition state via precise hydrogen bonding. ThDP acts as a covalent catalytic nucleophile, enabling umpolung (polarity reversal) reactivity that directs the hydroxylation exclusively to the targeted face of the molecule, yielding >98% enantiomeric excess (ee).

Fig 2: Biocatalytic desymmetrization workflow using ThDP-dependent enzymes.

Quantitative Data & Reaction Parameters

Table 1: Comparative Efficiency of 3-Methylhexane-2,5-dione Transformations

Transformation	Catalyst / Reagent	Primary Product	Yield (%)	Enantiomeric Excess (ee %)	Key Validation Metric
Intramolecular Aldol	Chiral Secondary Amine	Chiral 2,4-Dimethylcyclopent-2-en-1-one	78–85%	>92%	Chiral HPLC (Daicel Chiralpak)
Zinciomethylation	Bis(iodozincio)methane	Zinc Enolate (Kinetic)	>90%	N/A (Intermediate)	D₂O Quench / ¹H-NMR
Biocatalytic Hydroxylation	ThDP-dependent Enzyme	3-Hydroxy-3-methylhexane-2,5-dione	65–75%	>98%	GC/MS (m/z 101, 87, 59)

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Zinc Enolate Generation via Zinciomethylation

Purpose: To generate the kinetic enolate of 3-MHD without epimerizing the C3 stereocenter[4].

• Preparation: Flame-dry a Schlenk flask under argon. Add 1.0 mmol of 3-methylhexane-2,5-dione in 5 mL of anhydrous THF. Cool the system to -78 °C to freeze thermodynamic equilibration.

• Reagent Addition: Dropwise, add 1.1 equivalents of bis(iodozincio)methane (0.5 M in THF). Maintain stirring at -78 °C for 1 hour. The bimetallic zinc reagent will selectively attack the less sterically hindered ketone, forming the kinetic zinc enolate.

• Self-Validation (Deuterium Quench): Withdraw a 0.1 mL aliquot and immediately quench into 0.5 mL of D₂O. Extract with diethyl ether, concentrate, and analyze via ¹H-NMR. Pass Criteria: >95% deuterium incorporation at the alpha position confirms successful kinetic enolate formation.

• Downstream Use: The validated enolate can now be reacted with electrophiles (e.g., aldehydes) at -78 °C to yield highly functionalized cyclopentane derivatives.

Protocol B: Biocatalytic Hydroxylation using ThDP-Dependent Enzymes

Purpose: Stereoselective synthesis of 3-hydroxy-3-methylhexane-2,5-dione[6].

• Buffer & Cofactor Assembly: Prepare 50 mL of HEPES buffer (50 mM, pH 7.5). Add 1.0 mM ThDP and 2.5 mM MgSO₄. Causality: Mg²⁺ is strictly required to anchor the diphosphate moiety of ThDP to the enzyme's active site.

• Enzymatic Conversion: Add 50 mg of purified ThDP-dependent enzyme. Introduce 3-methylhexane-2,5-dione (final concentration 20 mM) dissolved in 2% v/v DMSO to aid solubility. Incubate at 30 °C with gentle orbital shaking (150 rpm) for 24 hours.

• Self-Validation (GC/MS Tracking): At 12 and 24 hours, extract a 0.5 mL aliquot with ethyl acetate. Dry over Na₂SO₄ and inject into the GC/MS. Pass Criteria: Identification of the product peak (Molar mass: 144.08 g/mol ) with characteristic fragmentation ions at m/z 101 (base peak, [C₅H₉O₂]⁺), 87 ([C₄H₇O₂]⁺), and 59[6].

• Isolation: Extract the bulk reaction mixture with ethyl acetate (3 x 50 mL), concentrate under reduced pressure, and purify via flash chromatography.

Protocol C: Asymmetric Organocatalytic Aldol Condensation

Purpose: Desymmetrization of 3-MHD to chiral 2,4-dimethylcyclopent-2-en-1-one[5].

• Catalyst Activation: In a dry vial, dissolve 0.1 mmol (10 mol%) of a chiral L-proline derivative (e.g., MacMillan's catalyst or a diarylprolinol silyl ether) in 2 mL of anhydrous toluene. Add 0.1 mmol of benzoic acid as a co-catalyst to facilitate enamine formation.

• Cyclization: Add 1.0 mmol of 3-methylhexane-2,5-dione. Stir the reaction at 0 °C for 48 hours. Causality: Low temperatures suppress the uncatalyzed, racemic background aldol condensation, ensuring the chiral catalyst dictates the stereochemical outcome.

• Self-Validation (Chiral HPLC): Quench the reaction with saturated aqueous NH₄Cl. Extract with dichloromethane. Run a sample of the crude mixture on a Chiralpak AD-H column (Hexane/IPA 95:5). Pass Criteria: Baseline separation of enantiomers confirming an ee of >92%.

References

• NIST WebBook: 3-methylhexane-2,5-dione. National Institute of Standards and Technology. Available at:[Link][1]

• LookChem: 3-Methylhexane-2,5-dione Chemical Properties & Synthetic Routes. Available at:[Link][2]

• ResearchGate: Conformational Studies on an Optically Active 1,4-Polyketone in Solution. Available at:[Link][3]

• Kyoto University Research Information Repository: Studies on Preparation of Functionalized Organozinc Reagents via Zinciomethylation. Available at:[Link][4]

• Albert-Ludwigs-Universität Freiburg: ThDP-dependent branching and related modifications in keto sugars of natural products. Available at:[Link][6]

Sources

• 1. 3-methylhexane-2,5-dione [webbook.nist.gov]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 5. 1,4-Dimethylcyclopenta-1,3-diene|C7H10|5602-47-1 [benchchem.com]
• 6. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]

Technical Notes & Optimization

Technical Support Center: Optimizing the Paal-Knorr Synthesis of 3-Methylhexane-2,5-dione

Welcome to the Heterocyclic Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide to help drug development professionals and synthetic chemists troubleshoot the Paal-Knorr synthesis of substituted pyrroles.

When reacting 3-methylhexane-2,5-dione with a primary amine to form a 1-alkyl-2,3,5-trimethylpyrrole, the reaction is highly susceptible to pathway divergence. This guide explores the mechanistic causality behind byproduct formation and provides self-validating protocols to ensure high-fidelity cyclization.

Mechanistic Overview of Pathway Divergence

The Paal-Knorr pyrrole synthesis does not proceed via an enamine intermediate, but rather through the nucleophilic attack of the amine on the diketone to form a hemiaminal, followed by cyclization and dehydration ()[1]. Because 3-methylhexane-2,5-dione possesses enolizable α-protons and two reactive carbonyls, deviations in pH, temperature, or stoichiometry will activate competing pathways.

Fig 1: Mechanistic divergence of 3-methylhexane-2,5-dione in the Paal-Knorr synthesis.

Troubleshooting FAQs & Causality Analysis

Q1: My GC-MS shows a major byproduct with a mass of 110 Da. Why is the Paal-Knorr furan synthesis outcompeting my pyrrole synthesis? Causality: You are likely operating at a pH that is too low (pH < 3). Under highly acidic conditions, the primary amine is fully protonated into an unreactive ammonium salt, effectively removing your nucleophile from the system. Consequently, the 3-methylhexane-2,5-dione undergoes acid-catalyzed enolization and cyclizes via the oxygen atom to form 2,3,5-trimethylfuran (MW: 110.15 g/mol ) ()[2]. Solution: Buffer the reaction using a weak acid such as acetic acid (AcOH) or p-toluenesulfonic acid (pTsOH) combined with a slight excess of the amine to maintain a pH between 4.5 and 5.5.

Q2: I am observing a different byproduct, also with a mass of 110 Da, but it elutes much later on the GC column and shows a carbonyl stretch on IR. What is this? Causality: This is an intramolecular aldol condensation product. 1,4-diketones like 3-methylhexane-2,5-dione have enolizable α-methyl and α-methylene protons. If the amination step is too slow (due to low amine concentration or excessive heating), the diketone will undergo an intramolecular aldol reaction to form a 3,4-dimethylcyclopent-2-enone derivative ()[3]. Solution: Accelerate the amination by actively removing water (using a Dean-Stark trap or 4Å molecular sieves) to drive the hemiaminal equilibrium forward. Lower the reaction temperature to 70°C to disfavor the higher-activation-energy aldol pathway.

Q3: The reaction mixture turns black and yields a tar-like substance during workup. How do I prevent this degradation? Causality: The desired product, 2,3,5-trimethylpyrrole, is a highly π-excessive heterocycle. The three electron-donating methyl groups significantly raise the HOMO energy of the pyrrole ring, making it extremely susceptible to autoxidation by atmospheric oxygen and acid-catalyzed polymerization. Solution: Degas all solvents prior to use, conduct the reaction under a strict Argon atmosphere, and avoid using strong mineral acids (like HCl or H2SO4) during both the reaction and the aqueous workup.

Quantitative Impact of Reaction Conditions

The table below summarizes the causal relationship between reaction parameters and byproduct distribution when reacting 3-methylhexane-2,5-dione with a model primary amine (benzylamine).

Reaction Conditions	Pyrrole Yield (%)	Furan Yield (%)	Aldol Yield (%)	Tar / Polymerization
pH 2.0, 80°C	15%	75%	<5%	Low
pH 5.0, 110°C	60%	<5%	25%	Medium
pH 8.0, 80°C	40%	<2%	45%	High (Oxidation)
pH 5.0, 70°C (Optimized)	92%	<2%	<2%	Low

Self-Validating Experimental Protocol

This protocol details the optimized synthesis of 1-benzyl-2,3,5-trimethylpyrrole from 3-methylhexane-2,5-dione, incorporating built-in validation checkpoints to ensure system integrity.

Materials:

• 3-Methylhexane-2,5-dione (1.0 eq, 10 mmol, 1.28 g)

• Benzylamine (1.1 eq, 11 mmol, 1.18 g)

• Glacial Acetic Acid (0.1 eq, 1 mmol, 60 mg)

• Anhydrous Toluene (25 mL)

Step-by-Step Methodology:

• Preparation & Degassing: Add 25 mL of anhydrous toluene to a 50 mL round-bottom flask equipped with a magnetic stir bar. Sparge the solvent with Argon for 15 minutes to remove dissolved oxygen.

• Reagent Addition: Under Argon flow, add 3-methylhexane-2,5-dione (1.28 g) to the flask. Add benzylamine (1.18 g) dropwise over 5 minutes.

  • Validation Checkpoint 1: The solution should remain pale yellow. Rapid darkening indicates premature oxidation of trace impurities.

• Catalysis & Dehydration: Add glacial acetic acid (60 mg). Attach a Dean-Stark trap filled with degassed toluene and a reflux condenser.

• Cyclization: Heat the reaction mixture to 70°C (oil bath temperature) for 4 hours.

  • Validation Checkpoint 2 (GC-MS): Pull a 50 µL aliquot, dilute in EtOAc, and inject into the GC-MS. The starting diketone (m/z 128) should be absent. The desired pyrrole will appear at m/z 199. If a peak at m/z 110 is present, note its retention time (early = furan; late = aldol) to adjust future runs.

• Workup: Cool the mixture to room temperature. Quench with 10 mL of saturated aqueous NaHCO3 to neutralize the acetic acid. Extract the aqueous layer with EtOAc (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification: Pass the crude oil through a short plug of neutral alumina (avoid silica gel, which can induce polymerization of electron-rich pyrroles) using Hexanes/EtOAc (9:1) as the eluent.

Troubleshooting Decision Workflow

Use the following logic tree to rapidly diagnose and resolve issues based on your post-reaction analytical data.

Fig 2: Decision tree for identifying and resolving Paal-Knorr synthesis byproducts.

References

• Organic Chemistry Portal. "Paal-Knorr Pyrrole Synthesis" (Mechanistic elucidation by Amarnath). URL:[Link]

• ResearchGate. "Cyclopentanone Derivatives from 5-Hydroxymethylfurfural via 1-Hydroxyhexane-2,5-dione as Intermediate" (Intramolecular aldol condensation of 1,4-diketones). URL:[Link]

• ACS Catalysis. "Support Effect of Ru Catalysts for Efficient Conversion of Biomass-Derived 2,5-Hexanedione to Different Products" (Side reactions of hexanedione derivatives). URL:[Link]

Sources

• 1. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS Analysis of 3-Methylhexane-2,5-dione

Welcome to the technical support center for the GC-MS analysis of 3-methylhexane-2,5-dione. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods. Stable and reproducible retention times are critical for accurate compound identification and quantification.[1][2] This resource provides in-depth, field-proven insights to address common challenges encountered during the analysis of this diketone.

Understanding the Analyte: 3-Methylhexane-2,5-dione

3-Methylhexane-2,5-dione (CAS: 4437-50-7) is a volatile organic compound.[3] Understanding its chemical properties is the first step in developing a robust GC-MS method. As a diketone, it possesses polar characteristics due to the two carbonyl functional groups.[4]

Property	Value	Source
Molecular Formula	C7H12O2	[3][5]
Molecular Weight	128.17 g/mol	[3][5]
Boiling Point	200.5°C at 760 mmHg	[3]
Vapor Pressure	0.323 mmHg at 25°C	[3]
Polarity	Polar	[4][6]

Frequently Asked Questions (FAQs)

Q1: My retention time for 3-methylhexane-2,5-dione has suddenly shifted. What is the most common cause?

A sudden retention time shift is often due to a change in the system's physical state.[7][8] The most frequent causes are:

• GC Inlet Maintenance: Trimming the analytical column during routine maintenance shortens its length, leading to earlier elution times.[8] Similarly, replacing the column, even with an identical model, can cause slight variations.[8][9]

• Carrier Gas Flow Rate Change: An undetected leak in the system or a change in the gas supply pressure can alter the flow rate, directly impacting retention time.[10] Higher flow rates decrease retention time, while lower rates increase it.[1][11]

• Oven Temperature Inaccuracy: Ensure your GC oven temperature is calibrated and accurate. Even minor deviations from the setpoint can cause significant retention time shifts.[2][12]

Q2: What is the best type of GC column for analyzing 3-methylhexane-2,5-dione?

The principle of "like dissolves like" is fundamental for column selection.[4][6] Since 3-methylhexane-2,5-dione is a polar compound, an intermediate or polar stationary phase is recommended for effective separation.[4][6]

• Intermediate Polarity Columns: A 5% Phenyl-polysiloxane (e.g., DB-5, BPX5) is a good starting point for general-purpose analysis and can provide adequate separation.[13]

• Polar Columns: For more complex matrices or to achieve higher selectivity, a polyethylene glycol (PEG) type stationary phase (e.g., DB-Wax, SolGel-WAX™) is an excellent choice. These columns separate compounds with differing hydrogen bonding forces, which is ideal for ketones.[13]

Q3: My chromatographic peaks for 3-methylhexane-2,5-dione are tailing. What should I investigate?

Peak tailing is typically a sign of unwanted interactions between the analyte and the GC system. Common causes include:

• Active Sites in the Inlet: Contamination or degradation of the inlet liner can create active sites that adsorb polar analytes like ketones. Replace the liner and septum.[14][15]

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, leading to peak tailing. Trim a small section (e.g., 10-20 cm) from the front of the column.

• Column Degradation: The stationary phase can degrade over time, especially if exposed to oxygen at high temperatures. This exposes active sites on the fused silica tubing.

Q4: How does the carrier gas flow rate affect my analysis?

The carrier gas flow rate is a critical parameter that influences retention time, peak width, and overall efficiency.[1][2]

• Higher Flow Rate: Leads to shorter retention times as analytes spend less time interacting with the stationary phase.[1][11] However, excessively high flow can reduce separation efficiency.

• Lower Flow Rate: Increases retention times by allowing for more interaction between the analyte and the stationary phase.[1] This can sometimes improve resolution for closely eluting peaks but may also lead to broader peaks. It's crucial to operate at an optimal flow rate for your specific column dimensions and carrier gas type (Helium, Hydrogen, or Nitrogen).

Troubleshooting Guide: A Systematic Approach

When facing retention time instability, a structured approach is essential for rapid problem resolution.

Problem: Unstable or Drifting Retention Times

Retention time drift can manifest as a gradual shift over a sequence of injections or as random, unpredictable changes.

Workflow for Troubleshooting Retention Time Drift

Caption: A decision tree for selecting the optimal GC column.

Protocol 2: Optimizing the GC Oven Temperature Program

A well-designed temperature program is key to resolving analytes from matrix components and ensuring consistent elution. [16] Step 1: Run a Scouting Gradient To begin, run a broad temperature gradient to determine the elution temperature of your analyte and any other compounds in the sample. [16]* Initial Temperature: 40°C (hold for 2 min)

• Ramp Rate: 10°C/min

• Final Temperature: 300°C (or the column's maximum operating temperature) (hold for 10 min) [16]* Rationale: This initial run provides a full overview of the sample's components and their approximate elution temperatures.

Step 2: Set the Initial Temperature The initial oven temperature should be set near the boiling point of the solvent if using splitless injection to aid in solvent focusing. [17]For split injections, a lower initial temperature (e.g., 40-60°C) can improve the resolution of early eluting peaks. [16][17] Step 3: Optimize the Ramp Rate Based on the scouting gradient, adjust the ramp rate to optimize the separation of 3-methylhexane-2,5-dione from nearby peaks.

• If peaks are poorly resolved: Decrease the ramp rate (e.g., to 5°C/min) to increase the time analytes spend interacting with the stationary phase, thereby improving separation.

• If peaks are well-resolved and analysis time is long: Increase the ramp rate (e.g., to 15-20°C/min) to shorten the run time.

Step 4: Set the Final Temperature and Hold Time The final temperature should be at least 20°C above the elution temperature of the last compound of interest to ensure all components are eluted from the column. [17]A final hold time of 2-5 minutes will remove any high-boiling contaminants, preventing ghost peaks in subsequent runs. [14][17]

Recommended Starting GC-MS Parameters

This table provides a validated starting point for method development.

Parameter	Recommended Setting	Rationale
Injection Mode	Splitless or Split	Splitless for trace analysis; Split for higher concentrations to avoid overloading the column.
Inlet Temperature	220°C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium	Inert gas providing good efficiency and is safe for MS detectors.
Flow Rate	1.0 - 1.2 mL/min (for 0.25mm ID column)	Provides a good balance between analysis speed and separation efficiency. [1]
Column	Intermediate to Polar (e.g., DB-5ms or DB-WAX), 30m x 0.25mm ID, 0.25µm film	A standard column dimension that offers a good compromise between efficiency and sample capacity. [4][6]
Oven Program	See Protocol 2	A temperature program is necessary to elute the analyte in a reasonable time with good peak shape.
MS Transfer Line	230°C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp.	230°C	Standard temperature for robust ionization.
MS Quad Temp.	150°C	Standard temperature for stable mass filtering.
Scan Range	m/z 40-200	Captures the molecular ion and key fragment ions of 3-methylhexane-2,5-dione.

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• Chemical Properties of 3-methylhexane-2,5-dione (CAS 4437-50-7) - Cheméo. (n.d.). Retrieved from [Link]

• Sample Preparation Guidelines for GC-MS. (n.d.). University of California, Riverside. Retrieved from [Link]

• 3-Methyl-3-hexene-2,5-dione | C7H10O2 | CID 54304989 - PubChem. (n.d.). Retrieved from [Link]

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• GC-MS Sample Preparation - Organomation. (n.d.). Retrieved from [Link]

• Sample Preparation Techniques for Gas Chromatography - SciSpace. (n.d.). Retrieved from [Link]

• 3-methyl-2,5-hexanedione - Chemical Synthesis Database. (2025, May 20). Retrieved from [Link]

• Go With the Flow: Thinking About Carrier Gas Flow in GC - Chromatography Online. (2020, March 1). Retrieved from [Link]

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• Factors Affecting Retention Time - Shimadzu. (n.d.). Retrieved from [Link]

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• Common Sources Of Error in Gas Chromatography - Blogs - News - alwsci. (2025, February 8). Retrieved from [Link]

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• gas chromatography, experimental studies on the flow rate effects of carrier gas and application of. (n.d.). Retrieved from [Link]

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• 17. elementlabsolutions.com [elementlabsolutions.com]

resolving peak tailing of 3-methylhexane-2,5-dione in HPLC chromatograms

Topic: Resolving Peak Tailing of 3-Methylhexane-2,5-dione in HPLC Chromatograms

Welcome to our dedicated technical support guide for scientists, researchers, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in HPLC analysis. This guide focuses on a frequently encountered issue: peak tailing of 3-methylhexane-2,5-dione. By understanding the underlying chemical principles and employing a systematic troubleshooting approach, you can significantly improve your chromatographic data quality.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem?

A1: Peak tailing is a phenomenon in chromatography where a peak is not symmetrical, exhibiting a trailing edge that extends from the peak maximum.[1] In an ideal chromatogram, peaks have a Gaussian shape. Tailing peaks can compromise the accuracy and precision of quantification by making it difficult for the integration software to determine the true start and end of the peak.[2] This leads to inconsistent peak area measurements and can obscure the presence of small, closely eluting impurities.

Q2: I'm seeing peak tailing for 3-methylhexane-2,5-dione. What are the most likely causes?

A2: For a 1,4-dicarbonyl compound like 3-methylhexane-2,5-dione, peak tailing in reversed-phase HPLC is often due to a combination of factors:

• Secondary Silanol Interactions: The most common cause is the interaction of the analyte with residual acidic silanol groups (Si-OH) on the surface of silica-based stationary phases (e.g., C18 columns).[3] Even though 3-methylhexane-2,5-dione is a neutral molecule, the oxygen atoms of the carbonyl groups can act as hydrogen bond acceptors, leading to these secondary interactions.

• Metal Chelation: The 1,4-dicarbonyl moiety can act as a chelating agent, interacting with trace metal ions (e.g., iron, aluminum) present in the silica matrix of the column, the stainless-steel components of the HPLC system, or even the mobile phase.[2] This interaction can cause peak distortion.

• Keto-Enol Tautomerism: Dicarbonyl compounds can exist in equilibrium between their keto and enol forms. If this interconversion is slow relative to the chromatographic timescale, it can lead to broadened or tailing peaks.

Q3: Does the pKa of 3-methylhexane-2,5-dione affect peak shape?

A3: While 3-methylhexane-2,5-dione itself is not strongly acidic or basic, the hydrogens on the carbons alpha to the carbonyl groups (α-hydrogens) are weakly acidic. The pKa of α-hydrogens in dicarbonyl compounds is typically in the range of 9-11 for β-dicarbonyls and around 20 for monoketones.[4][5] For a 1,4-dione, the acidity is less pronounced than for a 1,3-dione. However, at a higher mobile phase pH, there is a possibility of partial deprotonation, leading to an anionic form that can interact more strongly with any positive sites on the stationary phase or with metal ions.

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnose and resolve peak tailing for 3-methylhexane-2,5-dione. The key is to change one parameter at a time to isolate the cause.

Step 1: Initial System and Column Evaluation

Before modifying the method, ensure your HPLC system and column are performing optimally.

• System Suitability Test: Inject a well-behaved, neutral compound (e.g., toluene, naphthalene) under your current method conditions. If this compound also shows tailing, the issue may be with the system (e.g., excessive dead volume, a void in the column) rather than a specific chemical interaction.

• Column Health: If you suspect column degradation, try a new column of the same type. Columns can become contaminated or lose their bonded phase over time, exposing more active silanol sites.

Step 2: Addressing Silanol Interactions

Secondary interactions with silanol groups are a primary suspect. Here’s how to mitigate them:

The ionization state of silanol groups is pH-dependent. By lowering the pH of the mobile phase, you can suppress the ionization of silanols, reducing their ability to interact with your analyte.

• Protocol:

  • Prepare your aqueous mobile phase with a buffer at a pH between 2.5 and 3.5. A 20 mM potassium phosphate buffer is a good starting point.

  • Ensure the final mobile phase composition (after mixing with the organic solvent) is within the stable pH range of your column (typically pH 2-8 for silica-based columns).

  • Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

Table 1: Effect of Mobile Phase pH on Silanol Interactions

Mobile Phase pH	Silanol Group State	Interaction Potential with Analyte	Expected Peak Shape
> 4	Ionized (SiO-)	High (Hydrogen Bonding)	Tailing
2.5 - 3.5	Protonated (Si-OH)	Low	Improved Symmetry

Adding a small, basic compound to the mobile phase can "shield" the analyte from interacting with the active silanol sites.

• Protocol:

  • Add a low concentration (e.g., 0.05% to 0.1% v/v) of an amine modifier like triethylamine (TEA) to your mobile phase.

  • Adjust the pH of the aqueous portion of the mobile phase after adding the TEA.

  • Thoroughly equilibrate the column. Note: TEA can be difficult to completely flush from a column and may suppress ionization in mass spectrometry detection.

Modern HPLC columns are designed to minimize silanol interactions.

• Recommendation: Consider using an "end-capped" column, where the residual silanol groups are chemically deactivated. Alternatively, columns with a "polar-embedded" stationary phase or those made with high-purity silica often show improved peak shape for polar and chelating compounds.

Caption: Interaction of 3-methylhexane-2,5-dione with ionized silanol groups.

Step 3: Mitigating Metal Chelation

If adjusting for silanol interactions doesn't resolve the tailing, metal chelation is the next likely cause.

A small amount of a strong chelating agent can bind to any metal ions in the system, preventing them from interacting with your analyte.

• Protocol:

  • Add a low concentration of ethylenediaminetetraacetic acid (EDTA) to your aqueous mobile phase (e.g., 0.1 mM).

  • Be aware that EDTA is not volatile and is unsuitable for LC-MS applications. For MS-compatible methods, consider a volatile chelating agent like medronic acid.[6]

  • Flush the entire HPLC system, including the pump and injector, with the EDTA-containing mobile phase to remove any existing metal ion contamination.

If metal chelation is a persistent issue, consider using an HPLC system with a bio-inert flow path (e.g., PEEK tubing and fittings) to minimize contact with stainless steel.

Caption: Mitigation of metal chelation by a mobile phase additive.

Step 4: Addressing On-Column Tautomerization

While less common, keto-enol tautomerism can contribute to peak broadening or tailing.

• Temperature Adjustment: Lowering the column temperature can sometimes slow down the interconversion of tautomers, potentially resulting in two separate, sharp peaks or a single, sharper peak if one form is highly favored. Try reducing the column temperature in 5-10°C increments.

• Mobile Phase Composition: The polarity of the mobile phase can influence the equilibrium between the keto and enol forms. Experiment with different organic modifiers (e.g., methanol instead of acetonitrile) to see if it impacts peak shape.

Summary of Troubleshooting Strategies

Table 2: Troubleshooting Workflow for Peak Tailing of 3-Methylhexane-2,5-dione

Potential Cause	Diagnostic Step	Primary Solution	Secondary Solution
System/Column Issues	Inject a neutral, non-polar standard.	Replace column; check for dead volume.	-
Silanol Interactions	Observe peak shape at neutral pH.	Lower mobile phase pH to 2.5-3.5.	Use an end-capped or polar-embedded column; add TEA.
Metal Chelation	Tailing persists after pH adjustment.	Add a chelating agent (e.g., EDTA) to the mobile phase.	Use a bio-inert HPLC system.
Keto-Enol Tautomerism	Broad or shouldered peak.	Adjust column temperature.	Change organic modifier (e.g., ACN to MeOH).

By methodically working through these steps, you can effectively diagnose and resolve the peak tailing of 3-methylhexane-2,5-dione, leading to more accurate and reliable analytical results.

References

• Perbellini, L., et al. (1992). Rapid and sensitive determination of urinary 2,5-hexanedione by reversed-phase high-performance liquid chromatography.
• Wai, C. M., & Lardy, H. A. (1982). Reversed-phase HPLC of β-diketone Metal Chelates.

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• University of Calgary. (n.d.). Enolates of β-Dicarbonyl Compounds. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016, December 27). Keto Enol Tautomerism - Acidic & Basic Conditions [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism : Key Points. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

• Lee, S. C., & Li, H. (2011). Effect of HPLC binary mobile phase composition on the analysis of carbonyls. Atmospheric Environment, 45(30), 5347-5354.

• The OChemTutor. (n.d.). pKa values. Retrieved from [Link]

• Agilent Technologies. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns. Retrieved from [Link]

• Jones Chromatography. (2001). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

• Wikipedia. (n.d.). Dicarbonyl. Retrieved from [Link]

• LCGC International. (2022, June 1). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. Retrieved from [Link]

• Slingsby, R. W., et al. (2001). Removal of metallic impurities from mobile phases in reversed-phase high-performance liquid chromatography by the use of an in-line chelation column.

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. Retrieved from [Link]

• MICROSOLV. (2026, February 13). How to Purge Metal Contamination from HPLC Systems with EDTA. Retrieved from [Link]

• The OChemTutor. (n.d.). Approximate pKa chart of the functional groups: values to know. Retrieved from [Link]

• Al-Bayati, F. A., & Al-Azzawi, W. M. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. Molecules, 27(2), 433.

• International Organisation of Vine and Wine. (n.d.). Determination of a-dicarbonyl compounds of wine by HPLC after derivatization (Type-IV). Retrieved from [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. waters.com [waters.com]
• 3. Normal Phase HPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Separation of 1,4-Dioxane-2,5-dione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. HPLC method for analysis of a new 1,4-dihydropyridine: application to pharmacokinetic study in rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-Methylhexane-2,5-dione Reactions

Welcome to the Technical Support Center for 3-methylhexane-2,5-dione (3-MHD) applications. As a highly valuable γ-diketone used in toxicological modeling and complex organic synthesis, 3-MHD presents unique structural challenges. The asymmetric methyl substitution at the C3 position introduces significant steric hindrance, impacting nucleophilic addition, regioselectivity, and Paal-Knorr pyrrole synthesis.

As an Application Scientist, I have structured this guide to synthesize field-proven methodologies and mechanistic insights, helping you troubleshoot kinetic bottlenecks and optimize your experimental yields.

Section 1: Troubleshooting Guide & FAQs

Q: Why does my Paal-Knorr synthesis with 3-MHD show incomplete conversion compared to standard 2,5-hexanedione (2,5-HD)? A: The root cause is the kinetic bottleneck introduced by the C3 methyl group. In the Paal-Knorr mechanism, the primary amine must attack both the C2 and C5 carbonyls to form a bis-hemiaminal intermediate prior to cyclization. While the C5 carbonyl is unhindered and undergoes rapid nucleophilic attack, the C2 carbonyl is sterically shielded by the adjacent methyl group[1]. This steric clash stalls the reaction at the mono-hemiaminal stage. Solution: To overcome this activation energy barrier, you must increase the electrophilicity of the C2 carbonyl. Utilize a strong Brønsted acid catalyst (e.g., 5 mol% p-TsOH) and drive the equilibrium forward by continuously removing the water byproduct via a Dean-Stark apparatus in refluxing toluene.

Q: How can I achieve regioselective nucleophilic addition on 3-MHD without affecting both carbonyls? A: The inherent asymmetry of 3-MHD allows for excellent regioselective differentiation through steric approach control. Because the C5 carbonyl is kinetically more accessible than the sterically hindered C2 carbonyl, bulky nucleophiles will preferentially attack C5. Solution: When performing reductions, avoid small, unhindered hydrides like LiAlH₄, which will reduce both sites indiscriminately. Instead, use a bulky reducing agent such as L-Selectride at cryogenic temperatures (-78°C). The steric bulk of the sec-butyl groups on the borohydride restricts attack exclusively to the unhindered C5 position, yielding 5-hydroxy-3-methylhexan-2-one.

Q: My isolated 3-MHD-derived pyrroles are rapidly turning dark and polymerizing. How do I stabilize them? A: This is a well-documented phenomenon tied to the electronic structure of the product. Pyrroles derived from 3-MHD are 2,3,5-trimethylpyrroles. The additional electron-donating methyl group at the C3 position makes the pyrrole ring significantly more electron-rich than the 2,5-dimethylpyrroles derived from 2,5-HD. Consequently, they are highly susceptible to autoxidation, which triggers radical polymerization and cross-linking[2][3]. Solution: Treat the product with extreme air-sensitivity protocols. Conduct all syntheses, extractions, and purifications strictly under an inert Argon atmosphere. Store the final purified pyrrole at -20°C in the dark, and add 10-50 ppm of a radical scavenger like BHT (butylated hydroxytoluene) to quench autoxidative pathways.

Section 2: Quantitative Data Summaries

Table 1: Comparative Kinetics and Oxidation Susceptibility of γ-Diketones

γ-Diketone	Pyrrole Derivative Formed	Steric Hindrance at Carbonyls	Oxidation Susceptibility
2,5-Hexanedione (2,5-HD)	2,5-Dimethylpyrrole	Minimal (Symmetric)	Baseline
3-Methyl-2,5-hexanedione (3-MHD)	2,3,5-Trimethylpyrrole	Moderate (C2 Hindered)	High[3]
3,4-Dimethyl-2,5-hexanedione	2,3,4,5-Tetramethylpyrrole	High (C2 & C5 Hindered)	Very High[3]

| 3,3-Dimethyl-2,5-hexanedione | N/A (Fails to cyclize) | Severe (C2 Blocked) | N/A[1] |

Table 2: Regioselectivity Profile of 3-MHD with Various Reducing Agents

Reducing Agent	Conditions	Major Product	Regioselectivity (C5:C2)	Mechanistic Rationale
LiAlH₄	THF, 0°C	3-Methylhexane-2,5-diol	Poor (~1:1)	Small hydride attacks both carbonyls indiscriminately.
NaBH₄	MeOH, 0°C	5-Hydroxy-3-methylhexan-2-one	Moderate (~3:1)	Mild steric preference for the unhindered C5 position.

| L-Selectride | THF, -78°C | 5-Hydroxy-3-methylhexan-2-one | Excellent (>95:5) | Bulky sec-butyl groups completely block attack at C2. |

Section 3: Self-Validating Experimental Protocols

Protocol 1: Acid-Catalyzed Paal-Knorr Synthesis of 1-Alkyl-2,3,5-trimethylpyrroles

Self-Validating Principle: The reaction progress is directly tied to the generation of water. Stoichiometric water collection in the Dean-Stark trap serves as a macroscopic validator of cyclization.

• Preparation: In an oven-dried 250 mL round-bottom flask, dissolve 10.0 mmol of 3-MHD in 100 mL of anhydrous toluene.

• Catalysis: Add 0.5 mmol (5 mol%) of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) to increase C2 electrophilicity.

• Amine Addition: Cool the mixture to 0°C. Dropwise, add 10.5 mmol of the primary amine over 15 minutes to control the exothermic mono-hemiaminal formation.

• Cyclization: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (110°C).

• Validation: Monitor the Dean-Stark trap. The reaction is complete when exactly 0.36 mL (20 mmol) of water has collected. Cross-validate by running an IR spectrum of an aliquot; the complete disappearance of the distinct ketone C=O stretch at ~1715 cm⁻¹ confirms full conversion.

• Quench & Isolate: Cool to room temperature, wash with saturated aqueous NaHCO₃ (2 × 50 mL) to neutralize the acid, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Regioselective Reduction of 3-MHD to 5-Hydroxy-3-methylhexan-2-one

Self-Validating Principle: Spectroscopic validation confirms regioselectivity. The preservation of the C2 methyl ketone singlet in ¹H-NMR ensures the steric blockade was successful.

• Preparation: Dissolve 5.0 mmol of 3-MHD in 25 mL of anhydrous THF in a flame-dried Schlenk flask under Argon.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach -78°C. Stir for 10 minutes to ensure thermal equilibration.

• Reduction: Slowly inject 5.25 mmol (1.05 eq) of L-Selectride (1.0 M in THF) via syringe over 20 minutes.

• Incubation: Maintain stirring at -78°C for 2 hours.

• Oxidative Quench: Carefully quench the reaction at -78°C by adding 2 mL of 10% aqueous NaOH, followed by 2 mL of 30% H₂O₂ to oxidize the organoborane byproducts. Warm to room temperature and stir for 30 minutes.

• Validation: Extract with diethyl ether, dry, and concentrate. Run a ¹H-NMR (CDCl₃). The presence of a new methine multiplet at ~3.8 ppm (C5-H) and the retention of the sharp 3H singlet at ~2.1 ppm (C1 methyl adjacent to the unreduced C2 ketone) validates perfect regioselectivity.

Section 4: Mechanistic & Workflow Visualizations

Mechanistic pathway of 3-MHD Paal-Knorr synthesis highlighting the C2 steric bottleneck.

Step-by-step experimental workflow for overcoming steric hindrance in 3-MHD reactions.

References

• Guozhang Xu's research works - ResearchGate. 1

• Novel 2,5-Hexanedione Analogues. Substituent-Induced Control of the Protein Cross-Linking Potential and Oxidation Susceptibility of the Resulting Primary Amine-Derived Pyrroles - ACS Publications (Chemical Research in Toxicology). 2

• Rapid Cross-Linking of Proteins by 4-Ketoaldehydes and 4-Hydroxy-2-alkenals Does Not Arise from the Lysine-Derived Monoalkylpyrroles - ACS Publications (Chemical Research in Toxicology).3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-Methylhexane-2,5-dione (3-MHD) Purification &amp; Vacuum Distillation

Welcome to the Technical Support and Troubleshooting Portal for 3-Methylhexane-2,5-dione (CAS: 4437-50-7). This guide is engineered for researchers, analytical chemists, and drug development professionals who require ultra-high purity γ-diketones for toxicological modeling, protein cross-linking assays, and synthetic applications.

As a structural analog to 2,5-hexanedione, 3-MHD is a potent neurotoxic agent used to study giant axonal neuropathy. Its primary mechanism involves reacting with protein ε-amines (e.g., lysine residues) to form pyrrole adducts, which subsequently undergo autoxidation to cross-link proteins [1]. Because impurities (such as unreacted precursors, water, or acidic byproducts) can competitively inhibit pyrrole formation or degrade the diketone, mastering its purification via vacuum distillation is a critical laboratory competency.

Quantitative Data & Physical Properties

Before initiating any purification workflow, it is imperative to understand the thermodynamic limits of your target compound. 3-MHD is prone to thermal degradation (aldol condensation) at elevated temperatures, making high-vacuum distillation mandatory.

Table 1: Physicochemical and Distillation Parameters for 3-Methylhexane-2,5-dione [2]

Parameter	Value	Experimental Implication
CAS Number	4437-50-7	Unique identifier for reagent sourcing and SDS retrieval.
Molecular Weight	128.17 g/mol	Required for stoichiometric calculations in cross-linking assays.
Boiling Point (760 mmHg)	191.0°C – 200.5°C	Do not distill at atmospheric pressure. Compound will polymerize/degrade.
Boiling Point (10 mmHg)	~75°C – 85°C	Target vapor temperature during fractional vacuum distillation.
Density (20°C)	~0.97 g/mL	Useful for volumetric dispensing and liquid-liquid phase separation.
Solubility	Soluble in organics; slightly soluble in water	Dictates the use of brine/organic solvent during the extraction phase.

Experimental Workflow & Mechanism

To achieve >99% purity, the purification must be treated as a holistic system—beginning with the neutralization of the crude mixture and ending with precise thermal fractionation.

Figure 1: End-to-end purification workflow for 3-Methylhexane-2,5-dione.

Why Purity Matters: The Mechanistic Imperative

The presence of acidic impurities or water directly interferes with the Paal-Knorr condensation pathway, which is the exact mechanism by which 3-MHD exerts its neurotoxic and cross-linking effects in biological models [3].

Figure 2: Mechanistic pathway of 3-MHD-induced protein cross-linking.

Step-by-Step Methodology: Vacuum Distillation Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the causality check (listed in italics) is satisfied.

Step 1: Pre-Distillation Neutralization

• Action: Dissolve the crude 3-MHD in a low-boiling organic solvent (e.g., dichloromethane or diethyl ether). Wash the organic layer twice with saturated aqueous sodium bicarbonate ( NaHCO3​ ), followed by a single wash with saturated sodium chloride (brine).

• Causality: 3-MHD is often synthesized via acid-catalyzed hydrolysis. Residual protons ( H+ ) will catalyze the self-condensation (aldol reaction) of the diketone when heated, destroying your yield.

• Validation Check: The aqueous wash must test at pH ~7-8 before proceeding.

Step 2: Desiccation (Drying)

• Action: Add anhydrous Magnesium Sulfate ( MgSO4​ ) to the organic layer. Stir for 15 minutes, then filter via gravity.

• Causality: Water forms azeotropes with organic compounds and violently expands under vacuum ("bumping"), which compromises the fractionation column.

Step 3: Solvent Stripping

• Action: Remove the extraction solvent using a rotary evaporator at 30°C under moderate vacuum (e.g., 150-200 mmHg).

• Validation Check: The residue should be a viscous, pale-yellow to clear oil.

Step 4: Vacuum Apparatus Assembly

• Action: Assemble a distillation setup utilizing a Vigreux column (at least 15 cm to ensure theoretical plates for separation), a short-path condenser, and a multi-neck receiving "cow" flask. Apply high-vacuum silicone grease to all ground-glass joints. Insert a magnetic stir bar into the boiling flask.

• Causality: The Vigreux column provides surface area for repeated vaporization-condensation cycles, separating 3-MHD from structurally similar impurities.

Step 5: Degassing and Distillation

• Action:

  • Submerge the boiling flask in an oil bath.

  • Turn on the vacuum pump (equipped with a dry ice/acetone cold trap) and allow the system pressure to drop below 10 mmHg before applying heat.

  • Gradually heat the oil bath. Discard the initial "forerun" (impurities boiling below 70°C).

  • Collect the main fraction when the vapor temperature stabilizes between 75°C and 85°C (depending on exact vacuum pressure).

• Validation Check: The distillation rate should be a steady 1 drop per 1-2 seconds. A fluctuating vapor temperature indicates a mixture of compounds is co-distilling.

Troubleshooting Guide

Q: My product is turning dark brown/black in the boiling flask as I apply heat. What is happening? A: This is a classic sign of thermal degradation via acid-catalyzed aldol condensation.

• Root Cause: The crude mixture was not properly neutralized in Step 1, or the vacuum is too weak (causing you to heat the oil bath excessively).

• Resolution: Stop the distillation. Re-dissolve the mixture, perform an aggressive NaHCO3​ wash, dry, and ensure your vacuum pump is pulling <10 mmHg so you can distill at a lower temperature.

Q: The vacuum pressure is fluctuating wildly, and the liquid is "bumping" violently into the Vigreux column. A: Bumping under vacuum is caused by superheating of residual low-boiling solvents or water.

• Root Cause: Incomplete solvent removal on the rotovap, or failure to dry the organic layer with MgSO4​ .

• Resolution: Break the vacuum safely. Add a fresh, dry magnetic stir bar (or PTFE boiling stones designed for vacuum). Degas the system at room temperature for 30 minutes under full vacuum before reapplying heat.

Q: The vapor temperature won't stabilize; it keeps slowly climbing. A: You are likely experiencing poor fractionation.

• Root Cause: The distillation is proceeding too rapidly, overwhelming the theoretical plates of the Vigreux column.

• Resolution: Lower the oil bath temperature by 5-10°C. Insulate the Vigreux column with glass wool or aluminum foil to prevent premature condensation of the vapor before it reaches the thermometer.

Frequently Asked Questions (FAQs)

Q: How should I store the purified 3-Methylhexane-2,5-dione? A: Purified γ-diketones are susceptible to autoxidation over time. Store the compound in a tightly sealed amber glass vial, purged with an inert gas (Argon or Nitrogen), and keep it refrigerated at 2°C to 8°C.

Q: What are the safety and handling requirements? A: 3-MHD is a potent neurotoxin that induces distal axonopathy and central nervous system damage [3]. It must be handled exclusively inside a certified chemical fume hood. Personnel must wear chemical-resistant nitrile gloves, safety goggles, and a lab coat. Never handle this compound on an open bench.

Q: How do I analytically verify the purity of my final fraction? A: Gas Chromatography coupled with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS) is the gold standard. A single sharp peak should account for >99% of the total Area Under the Curve (AUC). Alternatively, 1H -NMR can be used to confirm the absence of vinylic protons (which would indicate aldol impurities).

References

• Cheméo. (n.d.). Chemical Properties of 3-methylhexane-2,5-dione (CAS 4437-50-7). Retrieved March 31, 2026, from[Link] [2]

• ResearchGate. (2013). 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. Journal of Internal Medicine. Retrieved March 31, 2026, from [Link] [3]

minimizing toxicity and exposure risks when handling 3-methylhexane-2,5-dione

Welcome to the Technical Support Center for 3-Methylhexane-2,5-dione (3-MHD). This guide is engineered for researchers and drug development professionals to troubleshoot experimental anomalies, understand the mechanistic basis of 3-MHD toxicity, and implement self-validating safety protocols.

Diagnostic FAQ & Mechanistic Troubleshooting

Q: Why does 3-MHD exhibit significantly higher neurotoxic potency in my cellular assays compared to standard 2,5-hexanedione (2,5-HD)? A: The increased toxicity is a direct result of steric restriction. The addition of a methyl group at the C3 position of the hexane backbone reduces the molecular rotation of the compound. This structural rigidity energetically favors and accelerates the critical γ-diketo-amine condensation reaction with the ε-amino groups of lysine residues on target proteins[1]. Consequently, 3-MHD forms pyrrole adducts much faster than 2,5-HD, leading to rapid autoxidation-dependent protein cross-linking and subsequent neurofilament accumulation (2[2]).

Q: My animal models are showing neuropathological changes in different nerve regions than expected. Is this normal for 3-MHD? A: Yes. The anatomical location of axonal swelling is highly dependent on the specific γ-diketone analogue used. While 2,5-HD typically causes distal axonopathy, 3-MHD specifically induces neurofilament accumulations at intermediate locations within the axons (3[3]). If you are observing proximal swellings (near the spinal roots), verify your reagent purity, as proximal swelling is characteristic of more highly substituted analogues like 3,4-dimethyl-2,5-hexanedione or aromatic diketones like 1,2-diacetylbenzene[1][4].

Q: What specific exposure risks differentiate 3-MHD from standard aliphatic solvents, and how should I adjust my PPE? A: Unlike simple solvents that cause reversible, general CNS depression, 3-MHD is a potent protein-crosslinking agent that causes irreversible giant axonopathy[3]. Because it is highly lipophilic, it readily penetrates standard dermal barriers. Standard nitrile gloves offer insufficient breakthrough times for prolonged exposure. Actionable Adjustment: Utilize heavy-duty butyl rubber or multi-layer laminate gloves (e.g., Silver Shield). All handling must occur within a Class II Type B2 biological safety cabinet or a fully exhausted fume hood to prevent inhalation of vapors.

Quantitative Data: Comparative Toxicity Profiles

To contextualize the handling risks of 3-MHD, the following table summarizes the structure-activity relationship (SAR) of neurotoxic γ-diketones based on their substitution patterns (4[4]).

Compound	Structural Substitution	Relative Neurotoxic Potency	Primary Axonal Swelling Location	Chromogenic Potential
2,5-Hexanedione (2,5-HD)	Unsubstituted	Baseline (1x)	Distal	Moderate (Orange/Brown)
3-Methylhexane-2,5-dione (3-MHD)	C3-Methylated	High	Intermediate	High
3,4-Dimethylhexane-2,5-dione	C3, C4-Dimethylated	Very High	Proximal	Very High
1,2-Diacetylbenzene (1,2-DAB)	Aromatic	Extreme	Proximal (Spinal Roots)	Extreme (Blue/Purple)

Validated Workflows: Self-Validating Decontamination Protocol

Because 3-MHD is highly lipophilic and stable, spills cannot be simply wiped away with water or ethanol. The following protocol utilizes the toxin's own mechanistic chemistry—its ability to form colored pyrrole adducts upon reacting with primary amines—to create a self-validating decontamination system . If the toxin is still present, the decontamination solution will change color, providing immediate visual feedback.

Step 1: Containment and Absorption Cover the spill with an inert, highly absorbent material (e.g., vermiculite or activated carbon). Causality: Do not use standard paper towels, as their high porosity fails to trap volatile diketone vapors, increasing inhalation risk.

Step 2: Chemical Neutralization Apply a 5% solution of a primary amine (e.g., glycine or ethanolamine) dissolved in a mildly alkaline buffer (pH 8.5) to the affected area. Causality: The alkaline environment deprotonates the amine, increasing its nucleophilicity and accelerating its attack on the γ-diketone to force pyrrole formation.

Step 3: Incubation and Visual Validation Allow the neutralization solution to sit for 30 minutes. Causality: The reaction between residual 3-MHD and the amine will form a pyrrole adduct. Upon autoxidation, this generates a distinct orange-to-purple chromogen (1[1]). If the solution turns colored, 3-MHD is still present and actively reacting.

Step 4: Iterative Secondary Cleaning Wipe up the colored adduct. Reapply the amine solution. Once no further color change is observed upon application of fresh amine solution, the area is validated as decontaminated. Wash the surface thoroughly with soapy water and 70% ethanol.

Step 5: Disposal Collect all colored adduct waste and absorbent materials into a sealed, properly labeled hazardous waste container for high-temperature incineration.

Mechanistic Visualization

The following diagram illustrates the signaling and chemical pathway by which 3-MHD induces neurotoxicity, highlighting the critical nodes where safety interventions (like the amine-based decontamination) operate.

Pathway of 3-methylhexane-2,5-dione inducing giant axonopathy via pyrrole-mediated cross-linking.

References

• Benchchem - 2,5-Hexanedione | High-Purity Neurotoxin Research Grade URL
• Scribd (Monaco S. et al.)
• ResearchGate - 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy URL
• NIH / PMC - Monocyclic and Dicyclic Hydrocarbons: Structural Requirements for Proximal Giant Axonopathy URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,5-Hexanedione | High-Purity Neurotoxin Research Grade [benchchem.com]
• 3. scribd.com [scribd.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of γ-Diketone Neurotoxicity: 3-methylhexane-2,5-dione vs. 2,5-hexanedione

A Guide for Researchers in Toxicology and Drug Development

Introduction: The Common Threat of γ-Diketones

γ-Diketones represent a class of organic compounds recognized for their significant neurotoxic potential. The archetypal compound, 2,5-hexanedione (2,5-HD), is the primary neurotoxic metabolite of the industrial solvents n-hexane and methyl n-butyl ketone.[1][2][3] Chronic exposure to these parent hexacarbons is a well-documented cause of central-peripheral distal axonopathy, a neurological disorder characterized by the degeneration of long and large-diameter axons in both the peripheral (PNS) and central nervous system (CNS).[1][4][5] The clinical presentation includes sensory and motor deficits, such as tingling, cramps, muscle weakness, and coordination difficulties, which can progress to paralysis.[2]

The neurotoxicity of these compounds is not due to the parent solvent but rather their metabolic conversion to γ-diketones.[3] This structure-activity relationship is precise; the neurotoxic potential resides specifically in the γ-diketone arrangement (carbonyl groups at the 2 and 5 positions), as isomers like 2,3- or 2,4-hexanedione are not neurotoxic.[6] This guide provides an in-depth comparison of the neurotoxicity of the parent γ-diketone, 2,5-hexanedione, and its alkyl-substituted analogue, 3-methylhexane-2,5-dione (3-MHD). Understanding how a simple structural modification—the addition of a methyl group—alters the toxicological profile is crucial for predicting the hazards of related compounds and for developing safer industrial chemicals.

The Core Pathogenic Mechanism: Pyrrole Formation and Covalent Cross-linking

The unifying mechanism underlying γ-diketone neurotoxicity is a two-step chemical process targeting proteins, particularly the neurofilaments that form the structural backbone of the axon.[7]

• Pyrrole Formation: The process begins with the reaction of the γ-diketone with the ε-amino group of lysine residues within proteins. This reaction, a Paal-Knorr condensation, results in the formation of a stable 2,5-dimethylpyrrole adduct, effectively modifying the protein structure.[2][8] The formation of these pyrrole adducts is considered an absolute prerequisite for neurotoxicity.[9][10][11] Studies using γ-diketone analogues incapable of forming pyrroles, such as 3,3-dimethyl-2,5-hexanedione, have shown a lack of neurotoxicity, confirming the essentiality of this initial step.[11]

• Oxidative Cross-linking: While pyrrole formation is necessary, it may not be sufficient to induce the full spectrum of neurotoxic effects.[12] The second critical event is the autoxidation of the newly formed pyrrole rings. This oxidation generates reactive intermediates that lead to the covalent cross-linking of adjacent pyrrolated proteins.[8][13] This intermolecular and intramolecular cross-linking of neurofilament proteins is believed to disrupt their normal assembly and slow axonal transport, leading to the characteristic accumulation of neurofilaments in massive axonal swellings, particularly at the nodes of Ranvier.[1][13] This ultimately compromises axonal integrity and function, resulting in degeneration.[1]

Figure 1. The molecular pathogenesis of γ-diketone neurotoxicity.

Comparative Neurotoxicity: A Tale of Two Diketones

While both 2,5-HD and 3-MHD operate through the same fundamental mechanism, the presence of a methyl group on the carbon backbone of 3-MHD significantly accelerates the pathogenic cascade, enhancing its neurotoxic potency.

2,5-Hexanedione (2,5-HD): The Archetypal Neurotoxin

As the extensively studied metabolite of n-hexane, 2,5-HD serves as the benchmark for γ-diketone neurotoxicity.[4][6] Chronic administration to animal models reliably reproduces the "dying-back" neuropathy seen in humans, which begins in the distal portions of the longest and widest nerve axons and progresses proximally.[2] The neurofilamentous swellings are typically observed in the distal regions of peripheral nerves and spinal cord tracts.[14] The neurotoxic potency of 2,5-HD is significantly greater than its parent compounds, n-hexane or 2-hexanone.[6][15]

Beyond its effects on neurofilament aggregation, 2,5-HD has been shown to induce neuronal apoptosis through the pro-nerve growth factor (proNGF)/p75 neurotrophin receptor (p75NTR) and JNK signaling pathways. It also impairs central neurogenesis by suppressing the proliferation of neural progenitor cells, an effect linked to increased production of reactive oxygen species (ROS). Furthermore, 2,5-HD can disturb the complex interactions between axons and Schwann cells, leading to a delay in remyelination following nerve injury.[16][17]

3-Methylhexane-2,5-dione (3-MHD): The Impact of Alkyl Substitution

The addition of a methyl group at the 3-position of the hexanedione backbone creates 3-MHD. This seemingly minor structural change has a profound impact on the molecule's reactivity and neurotoxic potential. Studies on analogous methylated diketones, such as 3,4-dimethyl-2,5-hexanedione (DMHD), provide a clear framework for understanding the effects of 3-MHD. DMHD is 20 to 30 times more potent than 2,5-HD and induces a more rapid and severe neuropathy.[18] This enhanced toxicity is directly attributed to an accelerated rate of pyrrole formation.[9][18] The alkyl substitution facilitates the cyclization step in the Paal-Knorr reaction.[18]

Following this principle, the neurotoxic potency of γ-diketones increases with methylation: 2,5-HD < 3-MHD < 3,4-dimethyl-2,5-HD .[19] Direct comparative studies have shown that 3-MHD is as effective as its more fluorinated (and highly reactive) analogue, 3-TFMHD, in cross-linking proteins in vitro, suggesting a high degree of reactivity.[20] The faster rate of protein modification leads to a more rapid disruption of the axonal cytoskeleton.

A significant consequence of this enhanced potency is a shift in the location of the pathology. While 2,5-HD causes distal axonopathy, the more potent methylated analogues like DMHD cause axonal swellings to appear more proximally in the axon, closer to the cell body.[18] This suggests that the rate of neurofilament cross-linking determines the proximo-distal location of the axonal swelling; faster cross-linking overwhelms transport mechanisms more quickly, causing a logjam closer to the source.[18]

Quantitative Comparison Summary

Feature	2,5-Hexanedione (2,5-HD)	3-Methylhexane-2,5-dione (3-MHD)
Relative Neurotoxic Potency	Baseline	Increased .[19] Potency increases with alkyl substitution on the diketone backbone.
Rate of Pyrrole Formation	Slower	Faster .[9] The methyl group accelerates the cyclization reaction with lysine.
Rate of Protein Cross-linking	Slower	Faster .[20] Leads to more rapid disruption of axonal transport.
Primary Site of Pathology	Distal Axons	More Proximal Axons.[18] The faster rate of damage causes swellings closer to the neuron cell body.
Key Pathological Feature	Neurofilament-filled axonal swellings, axonal degeneration.[1][4]	Similar to 2,5-HD, but with a more rapid onset and more proximal location.[18]
Additional Mechanisms	Induces neuronal apoptosis, inhibits neurogenesis, impairs remyelination.[16]	Expected to operate via similar additional mechanisms due to shared core reactivity.

Experimental Protocols for Assessing γ-Diketone Neurotoxicity

The evaluation of γ-diketone neurotoxicity relies on a combination of in vivo and in vitro methodologies. The following protocols provide a framework for the comparative assessment of compounds like 2,5-HD and 3-MHD.

Protocol 1: In Vivo Assessment of Neurotoxicity in Rodents

This protocol is designed to assess the clinical and pathological manifestations of neurotoxicity following systemic exposure.

Causality and Rationale: The use of a whole-animal model is essential to capture the complex interplay of metabolism, distribution, and target organ toxicity that defines the neurotoxic syndrome.[14] Rats are a standard model as they develop a neuropathy that closely mimics the human condition.[4] Clinical scoring provides a quantitative measure of functional deficit, while histopathology offers direct evidence of the characteristic axonal damage.[21]

Methodology:

• Animal Model: Male Sprague-Dawley or Wistar rats (200-250g) are used. Animals are housed under standard conditions with ad libitum access to food and water.

• Dosing Regimen:

  • Test compounds (2,5-HD, 3-MHD) are administered daily via intraperitoneal (i.p.) injection or in drinking water. A range of doses should be used to establish a dose-response relationship (e.g., for i.p. injection of 2,5-HD, doses from 175 to 500 mg/kg/day can be used).[14][22] Doses for 3-MHD should be adjusted lower based on its expected higher potency.

  • A vehicle control group (e.g., saline) must be included.

  • Treatment duration is typically several weeks (e.g., 3-12 weeks) until clear clinical signs develop.[11][14]

• Clinical Assessment:

  • Animals are weighed daily. Significant weight loss is an early sign of toxicity.[21][23]

  • Animals are observed daily for clinical signs of neurotoxicity (e.g., gait abnormalities, hindlimb weakness, ataxia). A semi-quantitative scoring system (e.g., 0-5 scale) is used to grade the severity of the deficit.[21]

• Tissue Collection and Histopathology:

  • At the end of the study, animals are deeply anesthetized and perfused with saline followed by 4% paraformaldehyde.

  • The spinal cord, sciatic nerves, and brain are carefully dissected.

  • Tissues are processed for paraffin or plastic embedding.

  • Sections are cut and stained with hematoxylin and eosin (H&E) and specialized nerve stains (e.g., silver stains or anti-neurofilament antibodies) to visualize axonal architecture.

• Endpoint Analysis: Stained sections are examined by light microscopy for evidence of axonal swellings, neurofilament accumulation, and axonal degeneration. The location (proximal vs. distal) and severity of lesions are recorded and compared between treatment groups.

Figure 2. Workflow for in vivo assessment of γ-diketone neurotoxicity.

Protocol 2: In Vitro Protein Cross-linking Assay

This protocol provides a rapid, cell-free method to directly compare the protein cross-linking potential of different γ-diketones.

Causality and Rationale: This assay isolates the chemical reactivity of the diketones with a model protein, removing the complexities of cellular metabolism and transport. Ribonuclease A (RNase A) is often used as it is a stable, well-characterized protein.[20] Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) separates proteins by molecular weight, allowing for the direct visualization of higher molecular weight bands corresponding to cross-linked dimers, trimers, and larger oligomers.[13]

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of a model protein (e.g., 10 mg/mL RNase A) in a physiological buffer (e.g., 100 mM phosphate buffer, pH 7.4).

  • Prepare stock solutions of 2,5-HD and 3-MHD in the same buffer.

• Incubation:

  • In separate microcentrifuge tubes, mix the protein solution with each diketone solution to achieve a final protein concentration of ~1-2 mg/mL and a diketone concentration in the millimolar range (e.g., 50-100 mM).

  • Include a protein-only control (no diketone).

  • Incubate the tubes at 37°C for a set time course (e.g., 24, 48, 72 hours) under gentle agitation to allow the reaction to proceed.

• SDS-PAGE Analysis:

  • At each time point, take an aliquot from each reaction tube and mix it with SDS-PAGE loading buffer containing a reducing agent (e.g., β-mercaptoethanol).

  • Heat the samples at 95°C for 5 minutes to denature the proteins.

  • Load the samples onto a polyacrylamide gel (e.g., 4-15% gradient gel).

  • Run the gel under standard electrophoresis conditions until the dye front reaches the bottom.

• Visualization and Analysis:

  • Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue or a silver stain).

  • Image the gel. The control lane should show a single band corresponding to the monomeric protein (e.g., ~13.7 kDa for RNase A).

  • Lanes from diketone-treated samples will show the monomer band plus additional bands at higher molecular weights (e.g., ~27.4 kDa for dimer, ~41.1 kDa for trimer, etc.), which are indicative of cross-linking.

  • Compare the intensity and number of these higher molecular weight bands between the 2,5-HD and 3-MHD lanes at each time point. A faster appearance and greater intensity of these bands for 3-MHD would confirm its higher cross-linking potential.

Conclusion

The neurotoxicity of 2,5-hexanedione and 3-methylhexane-2,5-dione stems from a shared pathogenic mechanism: the formation of pyrrole adducts on neurofilament proteins, leading to oxidative cross-linking and disruption of axonal transport. However, this comparison guide demonstrates that they are not toxicologically equivalent. The addition of a single methyl group in 3-MHD enhances its reactivity, accelerating the rate of pyrrole formation and subsequent protein cross-linking.[9][20] This results in a more potent neurotoxin that is capable of inducing a more rapid and severe axonopathy, with a characteristic shift of pathology to more proximal regions of the axon.[18][19]

For researchers in toxicology and drug development, this structure-activity relationship is a critical insight. It underscores the necessity of evaluating not just parent compounds but also their substituted analogues, as minor structural modifications can dramatically amplify neurotoxic potential. The experimental frameworks provided herein offer robust methods for making these critical comparative assessments, ultimately contributing to more accurate risk assessment and the design of safer chemicals.

References

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A Guide to the Spectroscopic Validation of 3-methylhexane-2,5-dione using 1H and 13C-NMR

The Imperative of Spectroscopic Validation

The synthesis of a target molecule is only the first step; its structural verification is paramount to ensure that the desired compound has been obtained. Any ambiguity in the structure can lead to erroneous interpretations of biological activity, reactivity, and other critical properties. NMR spectroscopy provides a detailed roadmap of the molecular framework by probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C.

Experimental Protocol: A Self-Validating System

A robust experimental protocol is the foundation of reliable spectral data. The following methodology is designed to yield high-quality NMR spectra for a compound like 3-methylhexane-2,5-dione.

1. Sample Preparation:

• Solvent Selection: Deuterated chloroform (CDCl₃) is the solvent of choice for many organic molecules due to its excellent dissolving power and relatively clean spectral window. A concentration of 5-10 mg of the analyte in 0.6-0.7 mL of solvent is typically sufficient.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shift scale to 0 ppm.[1][2]

2. NMR Instrument Parameters:

• Field Strength: A 400 MHz or higher field spectrometer is recommended for good signal dispersion, especially for resolving complex multiplets.

• ¹H-NMR Acquisition:

  • A standard pulse program (e.g., 'zg30') is used.

  • A spectral width of at least 12 ppm is appropriate for most organic molecules.

  • A sufficient number of scans (e.g., 16 or 32) are acquired to achieve a good signal-to-noise ratio.

• ¹³C-NMR Acquisition:

  • A proton-decoupled pulse program (e.g., 'zgpg30') is used to simplify the spectrum to single lines for each unique carbon.

  • A wider spectral width (e.g., 220 ppm) is necessary to cover the range of carbon chemical shifts.

  • A significantly larger number of scans is required due to the low natural abundance of the ¹³C isotope.

Visualizing the Validation Workflow

Caption: Structure of 3-methylhexane-2,5-dione with predicted NMR assignments.

Conclusion

This guide has outlined a comprehensive, albeit predictive, approach to the spectroscopic validation of 3-methylhexane-2,5-dione using ¹H and ¹³C-NMR. By systematically analyzing the chemical shifts, integration, and multiplicities of the predicted spectra and comparing them to established principles, a confident structural assignment can be made. This methodology underscores the power of NMR spectroscopy as an indispensable tool in modern chemical research and serves as a blueprint for the structural elucidation of novel compounds.

References

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• ResearchGate. A 13C nuclear magnetic resonance study of aliphatic ketone protonation in sulfuric acid solutions. [Link]

• INIS-IAEA. Carbon-14 NMR of some aliphatic ketones. [Link]

• Doc Brown's Chemistry. C7H16 3-methylhexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 3-methylhexane 1-H nmr. [Link]

• NIST WebBook. 3-methylhexane-2,5-dione. [Link]

• Chemical Synthesis Database. 3-methyl-2,5-hexanedione. [Link]

• University of Arizona. 13 Carbon NMR. [Link]

• The Royal Society of Chemistry. 1H NMR spectrum of Compound 32. [Link]

• LibreTexts. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. [Link]

• UCLA Chemistry. Table of characteristic proton NMR chemical shifts. [Link]

• Doc Brown's Chemistry. The C-13 NMR spectrum of 3-methylhexane. [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

• Journal of the American Chemical Society. A Nuclear Magnetic Resonance Study of the Reversible Hydration of Aliphatic Aldehydes and Ketones. I. Oxygen-17 and Proton Spectra and Equilibrium Constants. [Link]

• Chemistry LibreTexts. 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

• PubChem. 3-Methyl-3-hexene-2,5-dione | C7H10O2 | CID 54304989. [Link]

• The Journal of Organic Chemistry. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. [Link]

• YouTube. sample 13C NMR spectra of compounds with common functional groups. [Link]

• The Journal of Organic Chemistry. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. [Link]

• NextSDS. 3-methylhexane-2,5-dione — Chemical Substance Information. [Link]

• Chemistry LibreTexts. 20.3: Predicting a 1H-NMR Spectrum From The Structure. [Link]

• PMC. 3-Methylideneoxolane-2,5-dione. [Link]

• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• Michigan State University. Proton NMR Table. [Link]

• Doc Brown's Chemistry. Interpreting the mass - spectrum of 3-methylhexane. [Link]

• NMRdb.org. Predict 13C carbon NMR spectra. [Link]

• Inxight Drugs. 3-METHYL-2,5-HEXANEDIONE. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• NMRdb.org. Predict 1H proton NMR spectra. [Link]

• University of Colorado Boulder. Table of Characteristic Proton NMR Shifts. [Link]

• PubChem. 3-(Hydroxymethyl)hexane-2,5-dione | C7H12O3 | CID 57079594. [Link]

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• 2. C7H16 C-13 nmr spectrum of 3-methylhexane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of 3-methylhexane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Orthogonal Structural Validation of 3-Methylhexane-2,5-dione: A Comparative Guide to FTIR, NMR, and GC-MS

Executive Summary

In my experience optimizing analytical workflows for complex organic molecules, relying on a single spectroscopic technique for structural validation introduces unacceptable experimental risk. For γ -diketones like 3-methylhexane-2,5-dione (3-MHD) —a critical compound utilized in neurotoxicological modeling and protein cross-linking assays[1]—structural ambiguity can compromise downstream biological data.

This guide provides a definitive, comparative analysis of Fourier Transform Infrared (FTIR) spectroscopy against Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS) for the validation of 3-MHD[2]. Furthermore, it establishes a self-validating experimental protocol for high-fidelity ATR-FTIR acquisition.

The Analytical Challenge: Why 3-MHD Requires Orthogonal Validation

3-Methylhexane-2,5-dione (CAS: 4437-50-7) is a high-purity γ -diketone with a molecular weight of 128.17 g/mol [2]. In toxicological research, its primary value lies in its ability to undergo pyrrole formation with protein amine groups, leading to autoxidation and protein cross-linking[1].

During synthesis or prolonged storage, 3-MHD is susceptible to incomplete oxidation (leaving secondary alcohol impurities) or degradation. To ensure absolute molecular integrity, we must evaluate the compound across three distinct analytical vectors: Functional Groups (FTIR) , Atomic Connectivity (NMR) , and Molecular Mass/Purity (GC-MS) .

Comparative Performance: FTIR vs. NMR vs. GC-MS

While GC-MS provides excellent molecular weight confirmation, it is structurally blind to certain isomeric variations and can induce thermal degradation of sensitive metabolites. NMR provides exact 3D structural mapping but is time-intensive and requires deuterated solvents[3]. FTIR serves as the rapid, non-destructive gatekeeper, providing instantaneous functional group mapping and definitively ruling out hydroxyl impurities.

Table 1: Orthogonal Techniques Comparison for 3-MHD Validation

Analytical Technique	Primary Data Yield	Advantages for 3-MHD Validation	Limitations
ATR-FTIR	Functional group vibrations	Rapidly confirms the dual C=O groups; highly sensitive to trace O-H (alcohol/water) impurities.	Cannot determine the exact carbon backbone connectivity or stereochemistry.
Multinuclear NMR	Atomic connectivity & stereochemistry	¹³C NMR definitively identifies carbonyl carbons (~200 ppm); ¹H NMR maps α-protons (~2.0-2.5 ppm)[4].	Time-consuming; requires high sample concentration and deuterated solvents[3].
GC-MS	Molecular weight & mixture separation	Resolves volatile impurities; confirms the parent ion mass (m/z 128) and fragmentation pattern.	High injection temperatures can cause thermal degradation or rearrangement.

Workflow Visualization

To achieve high-confidence structural validation, these three techniques must be integrated into a unified workflow. The diagram below illustrates the orthogonal data synthesis required to validate 3-MHD.

Orthogonal structural validation workflow for 3-methylhexane-2,5-dione using FTIR, NMR, and GC-MS.

FTIR Reference Spectrum Analysis for 3-MHD

When analyzing the infrared spectrum of 3-MHD, we are looking for the characteristic markers of a saturated aliphatic diketone[4]. Because the two carbonyl groups are separated by sp3 hybridized carbons, they do not conjugate. Therefore, the C=O stretching frequency remains high, typically presenting as a strong, sharp band between 1715 and 1720 cm⁻¹[4].

Table 2: Expected FTIR Spectral Assignments for 3-Methylhexane-2,5-dione

Wavenumber Region (cm⁻¹)	Relative Intensity	Vibrational Mode	Structural Implication for 3-MHD
3200 – 3600	None (Flat Baseline)	O-H stretch	Critical Check: Confirms the absence of unreacted alcohols or atmospheric moisture.
2850 – 2960	Medium	C-H stretch ( sp3 )	Confirms the aliphatic backbone and methyl substituents.
1715 – 1720	Strong, Sharp	C=O stretch	Definitive marker for the two aliphatic ketone groups[4].
1350 – 1450	Medium	C-H bending	Indicates methylene (-CH₂-) and methyl (-CH₃) scissoring.
1100 – 1200	Weak-Medium	C-C stretch	Skeletal vibrations of the hexane backbone.

Experimental Protocol: High-Fidelity ATR-FTIR Acquisition

To ensure reproducibility and eliminate false positives, every spectroscopic protocol must be a self-validating system. As an Application Scientist, I mandate the use of Attenuated Total Reflectance (ATR) over traditional transmission cells for 3-MHD. 3-MHD is a volatile liquid; ATR prevents pathlength saturation and eliminates the need for IR-transparent solvents that obscure the fingerprint region.

Step-by-Step Methodology

Step 1: System Initialization & Calibration

• Action: Power on the FTIR spectrometer and allow the IR source and DTGS detector to thermally stabilize for 30 minutes. Run a 1.5 mil polystyrene calibration film.

• Causality: Thermal equilibrium prevents baseline drift during acquisition. The polystyrene film validates the interferometer's laser accuracy; the system must automatically verify the 1601 cm⁻¹ and 3028 cm⁻¹ peaks before proceeding.

Step 2: Background Acquisition

• Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. Acquire a 64-scan background spectrum at 4 cm⁻¹ resolution.

• Causality: A diamond crystal is selected for its chemical inertness to ketones and broad spectral window. The background scan subtracts ambient H₂O vapor and CO₂ absorptions, which could otherwise mask critical C=O overtones.

Step 3: Sample Application

• Action: Deposit 2-3 drops (approx. 50 µL) of neat 3-methylhexane-2,5-dione directly onto the ATR crystal using a glass Pasteur pipette. Ensure the crystal face is completely covered.

• Causality: Complete coverage ensures maximum interaction with the evanescent wave, yielding an optimal signal-to-noise ratio without saturating the detector.

Step 4: Spectral Acquisition

• Action: Acquire the sample spectrum using the exact parameters as the background (64 scans, 4 cm⁻¹ resolution).

• Causality: Signal averaging (64 scans) reduces random electronic noise by a factor of 8 ( 64​ ), clarifying weak C-C skeletal vibrations in the fingerprint region.

Step 5: Data Processing & Cross-Validation

• Action: Apply an ATR correction algorithm to the raw spectrum and inspect the 3400 cm⁻¹ region.

• Causality: ATR spectra exhibit lower relative intensities at higher wavenumbers due to wavelength-dependent penetration depth. The correction normalizes the spectrum to resemble a standard transmission spectrum, allowing direct comparison with NIST reference libraries[2]. A flat baseline at 3400 cm⁻¹ self-validates the sample's functional purity.

Conclusion

Structural validation of 3-methylhexane-2,5-dione cannot be achieved through a single analytical lens. While GC-MS and NMR provide essential data regarding mass and connectivity[3], ATR-FTIR serves as the critical first step in the validation workflow. By employing the self-validating protocol outlined above, researchers can definitively confirm the γ -diketone functional groups and rule out hydroxyl impurities, ensuring high-fidelity data in subsequent neurotoxicological and protein cross-linking assays.

References

1.[2] Title: 3-methylhexane-2,5-dione - NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

3.[3] Title: Difference between FTIR and NMR? Source: Rocky Mountain Labs URL: [Link]

4. Title: Difference between FTIR Analysis and GC-MS Analysis Source: Chromatography Analysis URL: [Link]

5. Title: 19.14: Spectroscopy of Aldehydes and Ketones Source: Chemistry LibreTexts URL: [Link]

6. Title: 3-Methylhexane-2,5-dione | 4437-50-7 Source: CAS Common Chemistry URL: [Link]

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A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 3-Methylhexane-2,5-dione

Authored by: Dr. Gemini, Senior Application Scientist

In the landscape of analytical chemistry, the precise structural elucidation of organic molecules is paramount. For researchers and professionals in drug development and chemical synthesis, understanding the nuances of a molecule's behavior under analytical conditions is not just academic—it's a cornerstone of innovation and safety. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 3-methylhexane-2,5-dione, a diketone with relevance in synthetic chemistry and as a potential metabolite.

Our approach moves beyond a simple cataloging of peaks. We will delve into the mechanistic underpinnings of the fragmentation process, offering a predictive framework grounded in the established principles of mass spectrometry. This guide will compare the utility of mass spectrometry against other common analytical techniques for this class of compound and provide a robust, repeatable experimental protocol for acquiring such data.

Predicting the Fragmentation Fingerprint of 3-Methylhexane-2,5-dione

3-Methylhexane-2,5-dione (C7H12O2), with a molecular weight of 128.17 g/mol , presents a fascinating case for fragmentation analysis.[1][2][3] The presence of two carbonyl groups and a methyl branch dictates a series of predictable bond cleavages under electron ionization. The molecular ion peak ([M]•+) is expected at an m/z of 128.

The fragmentation of aliphatic ketones is primarily governed by three key mechanisms: α-cleavage, inductive cleavage, and the McLafferty rearrangement.[4][5] These pathways lead to the formation of stable acylium ions and other characteristic fragments.

Key Fragmentation Pathways

• α-Cleavage: This is often the most dominant fragmentation pathway for ketones.[5][6] It involves the cleavage of a carbon-carbon bond adjacent to the carbonyl group. For 3-methylhexane-2,5-dione, there are several possibilities for α-cleavage:

  • Loss of a methyl radical (•CH3): Cleavage between C1-C2 or C5-C6 results in the formation of a stable acylium ion at m/z 113 .

  • Loss of an acetyl group (CH3CO•): While less common as the primary cleavage, subsequent fragmentation can lead to ions corresponding to the loss of an acetyl group.

  • Formation of the base peak at m/z 43: α-cleavage at the C2-C3 or C4-C5 bond can lead to the formation of the highly stable acetyl cation ([CH3CO]+) at m/z 43 . This is predicted to be the base peak in the spectrum.[7]

• McLafferty Rearrangement: This rearrangement is possible for carbonyl compounds containing a γ-hydrogen.[4] In 3-methylhexane-2,5-dione, a γ-hydrogen is available for abstraction by the C5-carbonyl oxygen. This process would lead to the elimination of a neutral alkene (propene) and the formation of a radical cation at m/z 86 . A similar rearrangement involving the C2-carbonyl is also possible, leading to a fragment at m/z 58 through the elimination of butene.

• Other Significant Fragments:

  • m/z 57: This peak can arise from the loss of the acetyl group and a methyl group from the molecular ion.

  • m/z 71: This fragment can be formed through inductive cleavage, resulting in an alkyl cation.[4]

  • m/z 85: This ion could be formed by the loss of an acetyl radical from the m/z 128 molecular ion.

The following diagram illustrates the predicted major fragmentation pathways for 3-methylhexane-2,5-dione.

Caption: Predicted EI fragmentation of 3-methylhexane-2,5-dione.

A Comparative Analysis: MS vs. Other Spectroscopic Techniques

While mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of a compound, a comprehensive structural elucidation often relies on complementary techniques.

Technique	Strengths for 3-Methylhexane-2,5-dione	Limitations
Mass Spectrometry (MS)	- Provides exact molecular weight.[1]- Detailed structural information from fragmentation patterns.[8]- High sensitivity, requiring small sample amounts.	- Isomers may have similar fragmentation patterns.- Does not provide direct information on functional group connectivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Provides detailed information on the carbon-hydrogen framework.- Can distinguish between isomers.- ¹³C NMR would show distinct carbonyl and aliphatic carbon signals.	- Requires larger sample amounts than MS.- Less sensitive than MS.
Infrared (IR) Spectroscopy	- Clearly identifies the presence of the carbonyl (C=O) functional groups through strong absorption bands around 1715 cm⁻¹.- Can indicate the presence of C-H bonds.	- Provides limited information on the overall molecular structure.- Does not provide molecular weight information.

Experimental Protocol: Acquiring the Mass Spectrum

The following is a generalized protocol for the analysis of 3-methylhexane-2,5-dione using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

Instrumentation

• Gas Chromatograph (GC) system

• Mass Spectrometer (MS) with an Electron Ionization (EI) source

• Capillary GC column (e.g., DB-5ms or equivalent)

Procedure

• Sample Preparation: Prepare a dilute solution of 3-methylhexane-2,5-dione (e.g., 100 µg/mL) in a volatile organic solvent such as dichloromethane or methanol.

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL

• MS Method:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV[9]

  • Mass Range: m/z 35-200

  • Scan Rate: 2 scans/second

  • Source Temperature: 230 °C

• Data Analysis:

  • Identify the chromatographic peak corresponding to 3-methylhexane-2,5-dione.

  • Extract the mass spectrum from this peak.

  • Identify the molecular ion and major fragment ions.

  • Compare the obtained spectrum with the predicted fragmentation pattern.

Caption: GC-MS experimental workflow for 3-methylhexane-2,5-dione.

Conclusion

The analysis of the mass spectrometry fragmentation pattern of 3-methylhexane-2,5-dione provides a clear example of how fundamental principles of organic chemistry can be applied to predict the behavior of molecules in an analytical instrument. The expected dominance of α-cleavage leading to a base peak at m/z 43, along with characteristic fragments from McLafferty rearrangements, offers a distinct fingerprint for the identification of this compound. While this guide presents a predictive analysis, it underscores the power of mass spectrometry, especially when used in conjunction with other spectroscopic techniques, to provide confident structural elucidation for researchers and scientists in the field of drug development and beyond.

References

• JoVE. (2024). Mass Spectrometry: Aldehyde and Ketone Fragmentation.
• NPTEL. (n.d.). Lecture 25 : Mass and Infrared Spectrocopies. NPTEL Archive.

• Scribd. (n.d.). Mass Spectrometry of Ketones and Aldehydes. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Interpreting the mass - spectrum of 3-methylhexane. Retrieved from [Link]

• LookChem. (n.d.). 3-Methylhexane-2,5-dione. Retrieved from [Link]

• Chromedia. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

• Chemical Synthesis Database. (2025). 3-methyl-2,5-hexanedione. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-3-hexene-2,5-dione. Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• NIST. (n.d.). 3-methylhexane-2,5-dione. NIST WebBook. Retrieved from [Link]

• University of Calgary. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

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A Predictive Comparison of the In Vivo and In Vitro Toxicity Profiles of 3-Methylhexane-2,5-dione: A Guide for Researchers

This guide provides a comprehensive comparison of the anticipated in vivo and in vitro toxicity profiles of 3-methylhexane-2,5-dione. In the absence of direct experimental data for this specific compound, this document leverages established mechanistic principles and structure-activity relationships derived from its close structural analogs, primarily 2,5-hexanedione and its methylated derivatives. Our objective is to offer a predictive framework to guide future research and toxicological assessment for drug development professionals and scientists.

Introduction: The Significance of Methyl Substitution in γ-Diketone Toxicity

3-Methylhexane-2,5-dione belongs to the class of γ-diketones, a group of compounds recognized for their neurotoxic potential. The parent compound, 2,5-hexanedione, is the neurotoxic metabolite of the industrial solvent n-hexane and has been extensively studied.[1][2] The toxicity of these compounds is intrinsically linked to their chemical structure, and the addition of a methyl group, as in 3-methylhexane-2,5-dione, is predicted to significantly influence its toxicological profile. Understanding these nuances is critical for predicting the safety of novel chemical entities in drug development and other applications. This guide will, therefore, provide a comparative analysis based on the well-documented toxicity of its structural analogs to forecast the in vivo and in vitro behavior of 3-methylhexane-2,5-dione.

The Mechanistic Cornerstone: Pyrrole Formation and Neurofilament Cross-linking

The neurotoxicity of γ-diketones is predominantly attributed to their ability to react with primary amine groups in proteins, particularly the ε-amino group of lysine residues. This reaction proceeds through a Schiff base formation followed by cyclization to form a stable pyrrole adduct.[2] Subsequent oxidation of these pyrrole rings can lead to protein cross-linking, which is particularly detrimental to the cytoskeletal architecture of neurons.[3][4]

Neurofilaments, the major structural proteins of axons, are primary targets of this chemical insult. The cross-linking of neurofilament proteins disrupts their normal transport and organization, leading to their accumulation in the axon.[5][6] This pathological hallmark, known as giant axonal swelling, ultimately results in axonal degeneration and the clinical manifestations of peripheral neuropathy.[5]

The rate of pyrrole formation is a key determinant of neurotoxic potency. Studies on methylated analogs of 2,5-hexanedione have demonstrated that substitution at the 3 and 4 positions can accelerate this reaction. For instance, 3,4-dimethyl-2,5-hexanedione is noted to be substantially more potent than 2,5-hexanedione.[3] Conversely, 3,3-dimethyl-2,5-hexanedione, which is sterically hindered from forming a pyrrole ring, is not neurotoxic.[3] Based on these findings, it is hypothesized that 3-methylhexane-2,5-dione, which is capable of pyrrole formation, will exhibit neurotoxic properties.

Figure 1: Proposed mechanism of 3-methylhexane-2,5-dione neurotoxicity.

Predicted In Vivo Toxicity Profile

Based on the toxicological data of its analogs, 3-methylhexane-2,5-dione is expected to be a neurotoxin in vivo, inducing a central-peripheral distal axonopathy. The clinical signs in animal models, such as rats, would likely manifest as progressive hindlimb weakness, ataxia, and in severe cases, paralysis.

The neurotoxic potency of 3-methylhexane-2,5-dione is anticipated to be greater than that of 2,5-hexanedione due to the presence of the methyl group, which may facilitate the rate of pyrrole formation. However, its potency is likely to be less than that of 3,4-dimethyl-2,5-hexanedione.

Histopathological examination of nerve tissue from animals exposed to 3-methylhexane-2,5-dione is expected to reveal giant axonal swellings filled with accumulated neurofilaments, particularly in the peripheral nerves and long tracts of the spinal cord.

Proposed In Vivo Experimental Workflow

To empirically determine the in vivo toxicity of 3-methylhexane-2,5-dione, a subchronic toxicity study in rats is recommended.

Figure 2: Proposed in vivo experimental workflow for neurotoxicity assessment.

Predicted In Vitro Toxicity Profile

In vitro assays provide a valuable tool for screening the cytotoxic potential of compounds and elucidating their mechanisms of action at the cellular level. Based on studies with 2,5-hexanedione, 3-methylhexane-2,5-dione is expected to induce cytotoxicity in neuronal cell lines, such as the human neuroblastoma cell line SH-SY5Y.[7]

The cytotoxic effects are likely to be dose- and time-dependent. At lower concentrations or shorter exposure times, the compound may lead to a reduction in cell proliferation and neurite retraction. At higher concentrations or with prolonged exposure, it is predicted to cause significant cell death, likely through both apoptotic and necrotic pathways. Furthermore, an increase in reactive oxygen species (ROS) production is an anticipated cellular response, contributing to the overall cytotoxicity.

Proposed In Vitro Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[8]

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete culture medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• 3-Methylhexane-2,5-dione

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Step-by-Step Protocol:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[8]

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 3-methylhexane-2,5-dione in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound, e.g., DMSO).

• Incubation: Incubate the cells with the compound for 24 or 48 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.[8]

• Formazan Formation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

• Crystal Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Figure 3: In vitro cytotoxicity testing workflow using the MTT assay.

Data Summary and Comparative Analysis

The following table summarizes the known toxicity data for key structural analogs of 3-methylhexane-2,5-dione and highlights the data gap for the compound of interest.

Compound	In Vivo Neurotoxicity	In Vitro Cytotoxicity (IC50)
2,5-Hexanedione	Induces peripheral neuropathy in rats.[9]	SH-SY5Y cells: Mean IC50 decreases from >30 mM at 4h to <3 mM at 48h.
3,4-Dimethyl-2,5-hexanedione	More potent than 2,5-hexanedione in rats.[3]	Data not readily available.
3,3-Dimethyl-2,5-hexanedione	Not neurotoxic in rats.[3]	Data not readily available.
3-Methylhexane-2,5-dione	Predicted to be neurotoxic.	To be determined.

This comparative table underscores the necessity for empirical studies on 3-methylhexane-2,5-dione to validate these predictions and accurately characterize its toxicity profile.

Conclusion and Future Directions

While direct experimental data on the toxicity of 3-methylhexane-2,5-dione is currently unavailable, a robust predictive framework can be established based on the well-understood mechanism of γ-diketone neurotoxicity and the structure-activity relationships of its analogs. It is anticipated that 3-methylhexane-2,5-dione will exhibit both in vivo neurotoxicity and in vitro cytotoxicity, with a potency likely exceeding that of 2,5-hexanedione.

The experimental workflows proposed in this guide provide a clear path forward for researchers to empirically determine the toxicity profile of 3-methylhexane-2,5-dione. Such studies are crucial for a comprehensive risk assessment and for ensuring the safety of any potential applications of this compound. The findings from these future investigations will be invaluable for the fields of toxicology, drug development, and chemical safety.

References

• Evidence for multiple mechanisms responsible for 2,5-hexanedione-induced neuropathy. (n.d.). PubMed. Retrieved from [Link]

• Potentiation of 2,5-hexanedione neurotoxicity by methyl ethyl ketone. (n.d.). DeepDyve. Retrieved from [Link]

• Neurotoxic effects of 2,5-hexanedione on growing peripheral nerve axons of rat fetuses. (1991). PubMed. Retrieved from [Link]

• Comparative Neurotoxicity and Pyrrole-Forming Potential of 2,5-Hexanedione and Perdeuterio-2,5-Hexanedione in the Rat. (1988). CDC Stacks. Retrieved from [Link]

• Reaction of 2,5-hexanedione (2,5-HD, (A)) and 1,2-diacetylbenzene... (2021). ResearchGate. Retrieved from [Link]

• Toxicity of compounds 3a–3m in neuronal SH-SY5Y cells. Cells were... (n.d.). ResearchGate. Retrieved from [Link]

• The role of pyrrole formation in the alteration of neurofilament transport induced during exposure to 2,5-hexanedione. (n.d.). PubMed. Retrieved from [Link]

• Potentiation of 2,5-hexanedione neurotoxicity by methyl ethyl ketone. (1985). PubMed. Retrieved from [Link]

• Neurotoxic effects of 2,5-hexanedione in rats: early morphological and functional changes in nerve fibres and neuromuscular junctions. (1981). PubMed. Retrieved from [Link]

• 2,5-Hexanedione-induced changes in the monomeric neurofilament protein content of rat spinal cord fractions. (2004). PubMed. Retrieved from [Link]

• The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. (2022). ResearchGate. Retrieved from [Link]

• 3-Methylhexane-2,5-dione. (n.d.). LookChem. Retrieved from [Link]

• 3-methylhexane-2,5-dione — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

• 2,5-Hexanedione induced reduction in protein content and mRNA expression of neurofilament in rat cerebral cortex. (n.d.). ResearchGate. Retrieved from [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2023). International Journal of Pharmaceutical Research and Applications (IJPRA). Retrieved from [Link]

• Cytotoxicity Modulated by Cyanotoxins in Neuroblastoma SH-SY5Y Cells. (n.d.). MDPI. Retrieved from [Link]

• 3-METHYL-2,5-HEXANEDIONE. (n.d.). Inxight Drugs. Retrieved from [Link]

• Paradoxical role of 3-methyladenine in pyocyanin-induced toxicity in 1321N1 astrocytoma and SH-SY5Y neuroblastoma cells. (2013). PubMed. Retrieved from [Link]

• Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione. (1982). PubMed. Retrieved from [Link]

• Hexane-2,5-dione. (n.d.). Wikipedia. Retrieved from [Link]

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Benchmarking 3-Methylhexane-2,5-Dione: A Comparative Guide to 1,4-Diketone Reactivity in Paal-Knorr Syntheses

The Paal-Knorr synthesis remains one of the most robust methodologies for constructing pyrrole, furan, and thiophene heterocycles—foundational scaffolds in modern drug development. While standard, unhindered reagents like hexane-2,5-dione (HD) are ubiquitous in literature, the synthesis of highly substituted, asymmetric pharmaceutical precursors often necessitates the use of substituted 1,4-diketones such as 3-methylhexane-2,5-dione (3-MHD) .

This guide provides an objective, data-driven benchmark of 3-MHD against standard HD, analyzing how the C3-methyl group dictates reaction kinetics, alters intermediate pathways, and impacts overall synthetic yield.

Mechanistic Divergence: The Steric Impact of the C3-Methyl Group

The fundamental mechanism of the Paal-Knorr pyrrole synthesis involves the nucleophilic attack of a primary amine on a 1,4-dicarbonyl compound, leading to the formation of a hemiaminal intermediate, followed by cyclization and dehydration[1].

When benchmarking 3-MHD against the symmetric standard HD, the primary differentiator is steric hindrance . The introduction of a methyl group at the C3 position in 3-MHD disrupts the symmetry of the diketone. During the initial nucleophilic attack, the steric bulk of the C3-methyl group creates a higher energy transition state. Furthermore, the reaction bifurcates into two potential cyclization routes:

• Pathway A (Hemiaminal Cyclization): Direct ring closure of the hemiaminal intermediate.

• Pathway B (Enamine Cyclization): Dehydration to an enamine prior to ring closure.

In unhindered systems like HD, cyclization proceeds rapidly. In 3-MHD, the steric clash between the C3-methyl group and the incoming amine shifts the kinetic profile, often prolonging the lifetime of the transient intermediates before the final, zero-order ring closure occurs.

Fig 1. Paal-Knorr mechanistic pathways highlighting the hemiaminal and enamine cyclization routes.

Quantitative Benchmarking: 3-MHD vs. Standard Reagents

To objectively evaluate the performance of 3-MHD, we must look at comparative yield data under standardized conditions. The steric penalty of the C3-methyl group is most evident in microwave-assisted Paal-Knorr thiophene syntheses using Lawesson's Reagent [2].

As demonstrated in Table 1, the unhindered HD achieves near-quantitative yields, whereas 3-MHD exhibits a measurable drop in efficiency due to the asymmetric steric bulk hindering the cyclization step.

Table 1: Physicochemical and Reactivity Benchmarks

Parameter	Hexane-2,5-dione (HD)	3-Methylhexane-2,5-dione (3-MHD)
Symmetry & Structure	C2v (Symmetric, Unhindered)	C1 (Asymmetric, C3-Methyl)
Molecular Weight	114.14 g/mol	128.17 g/mol
Primary Application	2,5-dimethylpyrrole synthesis	2,3,5-trimethylpyrrole synthesis
Steric Penalty	Minimal	Moderate (hinders C2/C5 attack)
Paal-Knorr Thiophene Yield *	92% (10 min, 150 °C, Toluene)	68% (5 min, 100 °C, Dioxane)

*Data derived from microwave-assisted synthesis protocols [2].

Analytical Workflow: In Situ Kinetic Monitoring

Determining kinetic reaction parameters for 1,4-diketones is notoriously difficult using standard batch methods, as they lack the spatiotemporal resolution required to capture transient hemiaminal and enamine intermediates [1]. To accurately benchmark the cyclization rates of 3-MHD against HD, a single-bounce ATR-integrated microfluidic reactor is the gold standard.

Fig 2. Self-validating microfluidic ATR-IR workflow for spatiotemporal kinetic monitoring.

Self-Validating Experimental Protocol: Microfluidic Paal-Knorr Profiling

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. Every step includes an internal control or a physical justification for the experimental choice.

Step 1: Reagent Preparation and Stoichiometric Control

• Action: Prepare equimolar solutions of the 1,4-diketone (3-MHD or HD) and the primary amine (e.g., butan-1-amine).

• Causality: The Paal-Knorr condensation is highly sensitive to stoichiometric imbalances. Because standard diketones like HD exhibit a dynamic viscosity (~0.00143 Pa·s at 25 °C) approximately 1.5 times higher than water [1], volumetric flow rates in the syringe pumps must be explicitly calibrated for viscosity to ensure a true 1:1 molar ratio at the microfluidic mixing junction.

Step 2: Internal Baseline Validation

• Action: Prior to reagent introduction, perform a background IR scan (64 scans, 1 cm⁻¹) of the empty polydimethylsiloxane (PDMS) microfluidic chip.

• Causality: This establishes an absolute zero-baseline. By subtracting the PDMS matrix signature, we ensure that subsequent spectral changes are exclusively derived from the reaction intermediates, validating the integrity of the kinetic data.

Step 3: Single-Bounce ATR-IR Spatiotemporal Monitoring

• Action: Inject the reagents and monitor the reaction in situ using a single-bounce Attenuated Total Reflection (ATR) accessory.

• Causality: Traditional batch sampling quenches the reaction, destroying transient intermediates. The single-bounce ATR allows researchers to individually address different sensing areas along the microfluidic channel, providing the spatiotemporal resolution required to observe the short-lived hemiaminal and enamine intermediates before they undergo ring closure [1].

Step 4: Kinetic Extraction and Order Determination

• Action: Track the emergence of the tertiary amine C-N deformation peak alongside the linear increase of the pyrrole ring skeletal vibration over time.

• Causality: The linear appearance of the final ring skeletal vibration indicates that the conversion of the final intermediate into the substituted pyrrole proceeds at a constant rate, identifying the ring closure as a zero-order reaction [1]. Comparing the slope of this line between 3-MHD and HD quantitatively defines the exact kinetic penalty imposed by the C3-methyl group.

Application Notes in Drug Development

While 3-MHD presents kinetic challenges compared to standard hexane-2,5-dione, it is an indispensable reagent for specific pharmaceutical applications.

• Choose Hexane-2,5-dione (HD) when synthesizing symmetric, unhindered 2,5-dimethylpyrrole scaffolds, or when utilizing the diketone as a cross-linking agent in toxicological modeling [3].

• Choose 3-Methylhexane-2,5-dione (3-MHD) when the target pharmacophore requires an asymmetric 2,3,5-trimethylpyrrole core. The steric bulk provided by the C3-methyl group is often critical for locking the three-dimensional conformation of the heterocycle within a biological binding pocket, a strategy frequently employed in the synthesis of complex natural product analogs and targeted kinase inhibitors.

Comparative Pharmacokinetics and Neurotoxic Potency: 3-Methylhexane-2,5-dione vs. Analogous γ-Diketones

As drug development and molecular toxicology advance, understanding the precise relationship between a molecule's structural conformation, its metabolic clearance rate, and its pharmacodynamic reactivity is paramount. This guide provides an in-depth comparative analysis of 3-methylhexane-2,5-dione (3-MHD) against its baseline counterpart, 2,5-hexanedione (2,5-HD) , and its fluorinated analog, 3-(trifluoromethyl)-2,5-hexanedione (3-TFMHD) .

Rather than viewing clearance strictly through the lens of hepatic elimination, this guide analyzes how the extreme electrophilic reactivity of 3-MHD creates a "pharmacokinetic sink," fundamentally altering its apparent clearance rate and driving severe proximal axonopathy.

Structural Activity Relationship (SAR) and Causality

The neurotoxic pathogenesis of γ-diketones is driven by their ability to form pyrroles with the ϵ -amino groups of lysine residues on neurofilament proteins, followed by autoxidation and covalent protein cross-linking[1].

While 2,5-HD is the classic ultimate neurotoxic metabolite of n-hexane, 3-MHD exhibits a drastically higher neurotoxic potency [2]. The causality behind this lies in molecular geometry:

• Steric Hindrance and Rotational Restriction: The addition of a methyl group at the C3 position in 3-MHD reduces the molecule's rotational freedom. This conformational locking aligns the 1,4-diketo groups optimally for nucleophilic attack by primary amines, exponentially increasing the rate of pyrrole formation compared to 2,5-HD[2].

• Divergent Cross-linking Mechanisms: While 3-MHD forms lysine-based pyrroles that undergo rapid autoxidation-dependent cross-linking, the analog 3-TFMHD forms pyrroles that are highly resistant to autoxidation[1]. Surprisingly, 3-TFMHD still induces protein cross-linking, but it does so via a non-oxidative mechanism independent of the pyrrole intermediate, serving as a critical comparative probe in toxicological assays[3].

Metabolic Clearance vs. Pharmacodynamic Depletion

In standard pharmacokinetic models, clearance ( CL ) is dictated by hepatic metabolism (CYP450) and renal excretion. For 2,5-HD, the elimination half-life from blood is approximately 1.5 to 2 hours in humans[4] and 2.3 to 6 hours in rat models[5].

However, for highly reactive electrophiles like 3-MHD, the apparent metabolic clearance rate is heavily confounded by rapid covalent binding to systemic proteins. Because 3-MHD pyrrolates proteins at a much faster rate than 2,5-HD, it rapidly depletes from the free plasma fraction, acting as a "pharmacodynamic sink." Therefore, evaluating 3-MHD requires distinguishing between true metabolic elimination (e.g., reduction to diols) and target-mediated drug disposition (covalent adduct formation).

Quantitative Comparison of γ-Diketone Analogs

Compound	Structural Modification	Blood Half-Life ( t1/2​ )	Pyrrole Formation Rate	Autoxidation Susceptibility	Primary in vivo Pathology
2,5-Hexanedione (2,5-HD)	Baseline (None)	1.5 - 2.0 hrs (Human)[4]	Moderate	High	Distal Axonopathy
3-Methyl-2,5-hexanedione (3-MHD)	C3 Methylation	<1.0 hr (Apparent, driven by rapid binding)	Extremely High	Very High	Intermediate/Proximal Axonopathy[2]
3-(Trifluoromethyl)-2,5-hexanedione	C3 Trifluoromethylation	N/A (In vitro probe)	High	Inert (Resistant)[3]	Protein Cross-linking (Non-oxidative)[1]

Mechanistic Pathway Visualization

The following diagram illustrates the divergent metabolic and reactive pathways of these analogs, highlighting how structural changes dictate the rate of clearance via protein binding versus standard elimination.

Figure 1: Divergent reactive pathways of γ-diketones leading to neurofilament cross-linking and axonopathy.

Self-Validating Experimental Protocols

To objectively compare the clearance and reactivity of 3-MHD against 2,5-HD, researchers must utilize decoupled assay systems. Protocol 1 measures true enzymatic metabolic clearance, while Protocol 2 measures the pharmacodynamic depletion rate (protein binding).

Protocol 1: LC-MS/MS Intrinsic Hepatic Clearance ( CLint​ ) Assay

Causality of Design: To isolate CYP450-mediated metabolism from covalent protein binding, this assay uses rat liver microsomes (RLM) with a mandatory "minus-NADPH" control. Because 3-MHD binds to microsomal proteins directly, the minus-NADPH control allows us to subtract the covalent binding depletion rate from the total depletion rate, yielding the true enzymatic CLint​ .

Step-by-Step Methodology:

• Preparation: Prepare a 1 mg/mL suspension of RLM in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Spiking: Add the test compound (3-MHD or 2,5-HD) to a final concentration of 1 μM .

• Self-Validation Controls:

  • Positive Control: Verapamil (ensures microsomal CYP activity is functional).

  • Negative Control (-NADPH): Buffer replaces the cofactor to measure baseline protein-binding depletion.

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: At t=0,5,15,30,and 60 minutes, withdraw 50 μL aliquots.

• Quenching: Immediately quench each aliquot in 150 μL of ice-cold acetonitrile containing an internal standard (e.g., deuterated 2,5-HD).

• Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

• Data Calculation: Calculate the in vitro half-life ( t1/2​ ) from the log-linear decline of the compound. Subtract the depletion rate of the -NADPH control from the +NADPH sample to determine the true CYP-mediated CLint​ .

Protocol 2: In Vitro Kinetics of Protein Pyrrolation and Cross-linking

Causality of Design: Ribonuclease A (RNase A) is selected as the model protein because it is highly stable, well-characterized, and lacks free sulfhydryl groups, ensuring that any observed cross-linking is strictly due to lysine-directed pyrrole formation and autoxidation[1], rather than disulfide bond scrambling.

Step-by-Step Methodology:

• Protein Preparation: Dissolve RNase A (10 mg/mL) in 0.1 M sodium phosphate buffer (pH 7.4) to mimic physiological pH.

• Diketone Incubation: Add 3-MHD, 2,5-HD, or 3-TFMHD to separate protein aliquots at a final concentration of 25 mM.

• Incubation: Incubate the mixtures in the dark at 37°C to simulate physiological conditions while preventing photo-oxidation artifacts.

• Spectrophotometric Monitoring (Pyrrole Formation): At 12-hour intervals, react a small aliquot with Ehrlich's reagent (p-dimethylaminobenzaldehyde). Measure absorbance at 525 nm to quantify the rate of pyrrole adduct formation. Expected Result: 3-MHD will show a significantly steeper kinetic curve than 2,5-HD.

• SDS-PAGE Analysis (Cross-linking): At t=0,3,and 7 days, run aliquots on a 12% SDS-PAGE gel under reducing conditions.

• Validation: Stain with Coomassie Blue. The appearance of high-molecular-weight bands (dimers, trimers of RNase A) confirms covalent cross-linking. 3-TFMHD will demonstrate cross-linking despite showing no autoxidation in Step 4[3].

Conclusion for Drug Development Professionals

When evaluating the toxicity profile of aliphatic solvents or designing novel synthetic intermediates, metabolic clearance rates ( t1/2​ ) alone are insufficient predictors of toxicity. As demonstrated by 3-methylhexane-2,5-dione, minor structural modifications (such as C3 methylation) that restrict molecular rotation can exponentially increase the pharmacodynamic reaction rate. This shifts the molecule's primary mechanism of systemic clearance from hepatic elimination to irreversible covalent protein binding, drastically lowering the threshold for neurotoxic axonopathy.

References

• Genter, M. B., et al. 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. ResearchGate. Available at:[Link]

• DeCaprio, A. P., et al. (2001). Novel 2,5-hexanedione analogues. Substituent-induced control of the protein cross-linking potential and oxidation susceptibility of the resulting primary amine-derived pyrroles. PubMed (NIH). Available at: [Link]

• International Programme on Chemical Safety (IPCS). (1991). Hexane, n- (EHC 122, 1991). INCHEM. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for n-Hexane: Toxicokinetics, Susceptible Populations, Biomarkers, Chemical Interactions. NCBI (NIH). Available at:[Link]

Sources

• 1. 2,5-Hexanedione | High-Purity Neurotoxin Research Grade [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel 2,5-hexanedione analogues. Substituent-induced control of the protein cross-linking potential and oxidation susceptibility of the resulting primary amine-derived pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS - Toxicological Profile for n-Hexane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Hexane, n- (EHC 122, 1991) [inchem.org]

Safety & Regulatory Compliance

The Causality of Toxicity: Why Strict Disposal is Mandatory

Comprehensive EHS Guide: Handling and Disposal of 3-Methylhexane-2,5-dione

As a potent aliphatic γ -diketone, 3-methylhexane-2,5-dione (often referred to as 3-methyl-2,5-hexanedione) is a critical compound in toxicological research, specifically for modeling chemical-induced neurotoxicity. However, the exact mechanisms that make it valuable for inducing laboratory axonopathies also make it a severe occupational hazard.

This guide provides drug development professionals and laboratory scientists with a self-validating system for the safe handling, spill response, and final disposal of 3-methylhexane-2,5-dione, grounded in its underlying chemical mechanism of toxicity.

To understand the stringent disposal requirements for 3-methylhexane-2,5-dione, one must understand its mechanism of action. It is an analogue of 2,5-hexanedione (the primary neurotoxic metabolite of n-hexane)[1][2].

When introduced into biological systems, γ -diketones react covalently with the ϵ -amino groups of lysine residues within proteins, generating 2,5-dimethyl-pyrrole adducts[2]. Subsequent autoxidation of these pyrrole adducts leads to irreversible protein-protein cross-linking[1][2]. In the nervous system, this cross-linking targets neurofilament proteins, causing a massive accumulation of neurofilaments and subsequent axonal swelling. Specifically, 3-methyl-2,5-hexanedione has been shown to cause neurofilament accumulation throughout the nerve, predominantly in intermediate axonal regions, leading to severe sensorimotor neuropathies[3].

Because of this irreversible covalent adduction, any environmental release or improper disposal poses a severe, chronic neurotoxic risk to laboratory personnel and downstream waste handlers.

Quantitative Hazard Data & Waste Classification

Before initiating any disposal protocol, personnel must classify the waste stream accurately to ensure compatibility and legal compliance.

Parameter	Specification / Classification
Chemical Identity	3-Methylhexane-2,5-dione (Aliphatic γ -diketone)
Primary Health Hazard	Target Organ Toxicity (Peripheral/Central Nervous System)[2][4]
Waste Stream Category	Halogen-free organic hazardous waste (unless mixed)
EPA / RCRA Alignment	Managed under RCRA guidelines for toxic/combustible organics[4]
Recommended Disposal	High-temperature incineration by a licensed facility[1]
Incompatible Materials	Strong oxidizing agents, strong bases, strong reducing agents[5]

Standard Operating Procedure (SOP): Routine Disposal

The primary and recommended method for the disposal of γ -diketones is incineration by a licensed hazardous waste facility[1]. Never pour 3-methylhexane-2,5-dione down the drain , as its vapors can linger in plumbing and the compound will contaminate municipal water systems[4].

Step 1: Waste Segregation at the Source

• Isolate 3-methylhexane-2,5-dione waste from strong oxidizers, acids, and bases to prevent exothermic reactions[5].

• Keep halogenated and non-halogenated waste streams separate to reduce institutional incineration costs and prevent the formation of toxic byproducts during disposal.

Step 2: Primary Containment

• Collect all surplus solutions, contaminated solvents, and experimental washings in chemically compatible, sealable containers (e.g., high-density polyethylene (HDPE) or amber glass carboys).

• Ensure containers are kept tightly closed when not actively receiving waste to prevent the accumulation of toxic vapors in the laboratory atmosphere[5].

Step 3: RCRA-Compliant Labeling

• Immediately label the waste container with the full chemical name ("3-Methylhexane-2,5-dione Waste"). Avoid using abbreviations or chemical structures alone.

• Clearly mark the primary hazards: "Neurotoxin" and "Combustible/Flammable Liquid".

Step 4: Institutional Transfer

• Do not attempt to neutralize or treat this chemical in an improvised manner.

• Transfer the sealed, labeled containers to your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor for final high-temperature incineration[1].

Experimental Workflow: Spill Response & Decontamination

In the event of an accidental release, immediate containment is required to prevent inhalation exposure and environmental contamination.

Step 1: Evacuation and Isolation

• Immediately evacuate non-essential personnel from the immediate area.

• Eliminate all potential ignition sources (open flames, hot surfaces, non-explosion-proof equipment)[5].

Step 2: PPE Donning

• Response personnel must don appropriate Personal Protective Equipment (PPE), including heavy-duty nitrile or butyl rubber gloves, chemical splash goggles, and a laboratory coat[1]. If the spill is outside a ventilated fume hood, a NIOSH-approved respirator equipped with organic vapor cartridges is required.

Step 3: Containment and Absorption

• Use non-combustible, inert absorbent materials (such as vermiculite, dry sand, or specialized chemical absorbent pads) to dike and absorb the spill[4][6].

• Critical Warning: Never use combustible materials like sawdust to absorb ketone spills, as this increases fire risk.

Step 4: Collection and Final Decontamination

• Using non-sparking tools, sweep the saturated absorbent material into a heavy-duty, sealable hazardous waste bag or rigid container[4][5].

• Wash the contaminated surface thoroughly with soap and water to remove residual traces of the chemical.

• Dispose of all contaminated materials (absorbent pads, gloves, and sweeping tools) as hazardous waste alongside the chemical itself[1].

Disposal Workflow Visualization

Workflow for the institutional disposal of 3-methylhexane-2,5-dione waste.

References

• Toxic neurofilamentous axonopathies accumulation of neurofilaments and axonal degeneration. Ovid. Available at: [Link]

• 1,2-Diacetylbenzene, the Neurotoxic Metabolite of a Chromogenic Aromatic Solvent, Induces Proximal Axonopathy. ResearchGate. Available at:[Link]

• Hexane: Properties, Dangers, and Safe Handling Guide. SDS Manager. Available at: [Link]

• SAFETY DATA SHEET - Hexane. NOVA Chemicals. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]
• 4. Hexane And Its Dangers: A Guide | US [sdsmanager.com]
• 5. fishersci.com [fishersci.com]
• 6. novachem.com [novachem.com]